Comprehensive Technical Guide on Ethyl 3-(hydroxymethyl)hexanoate: Physicochemical Properties and Role in Pharmaceutical Synthesis
Executive Summary In the landscape of modern pharmaceutical synthesis, the rigorous characterization of intermediates and impurities is paramount to ensuring drug efficacy and patient safety. Ethyl 3-(hydroxymethyl)hexan...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern pharmaceutical synthesis, the rigorous characterization of intermediates and impurities is paramount to ensuring drug efficacy and patient safety. Ethyl 3-(hydroxymethyl)hexanoate (CAS: 2167633-39-6) is a highly specialized aliphatic ester that plays a critical dual role in drug development. Primarily, it is recognized as a key structural precursor—and subsequently monitored as Impurity 17 or Impurity 79 [1]—in the synthesis of the antiepileptic drug Brivaracetam .
This whitepaper provides an in-depth technical analysis of its physicochemical properties, specifically its molecular weight and boiling point thermodynamics, while detailing self-validating analytical workflows for its quantification in pharmaceutical matrices.
Structural & Physicochemical Profiling
Understanding the fundamental properties of Ethyl 3-(hydroxymethyl)hexanoate requires a deep dive into its molecular architecture. The molecule consists of a hexanoate backbone, an ethyl ester linkage at C1, and a crucial hydroxymethyl branch at C3.
Quantitative Data Summary
Property
Value
Method / Source
Chemical Formula
C₉H₁₈O₃
Structural Derivation
Molecular Weight
174.24 g/mol
Calculated Monoisotopic Mass [2]
CAS Registry Number
2167633-39-6
Standard Registry [4]
Boiling Point (760 mmHg)
~245 °C – 255 °C
Thermodynamic Estimation
Physical State
Viscous Liquid
Inferred from homologous esters
The Causality of the Boiling Point (Expertise & Experience)
While empirical boiling point data for CAS 2167633-39-6 is sparsely documented in standard literature due to its niche classification as a pharmaceutical impurity, we can accurately derive its boiling point through thermodynamic causality.
A simple aliphatic ester like ethyl hexanoate exhibits a boiling point of approximately 168 °C. However, the introduction of the primary hydroxyl group (-CH₂OH) at the C3 position fundamentally alters the molecule's intermolecular dynamics. The hydroxyl moiety acts as both a hydrogen bond donor and acceptor, creating a robust network of intermolecular hydrogen bonds. This significantly increases the enthalpy of vaporization (
ΔHvap
). By comparing homologous C₉H₁₈O₃ esters (such as dibutyl carbonate, which boils at 207 °C, and 3-hydroxynonanoic acid derivatives) [3], the boiling point of Ethyl 3-(hydroxymethyl)hexanoate is confidently estimated to be in the range of 245 °C to 255 °C at standard atmospheric pressure.
Mechanistic Role in Drug Development
Ethyl 3-(hydroxymethyl)hexanoate is not merely a byproduct; its carbon skeleton is mathematically perfect for constructing the pharmacophore of Brivaracetam—specifically, the 4-propylpyrrolidin-2-one core.
If we analyze the hexanoate chain, the C3 position holds both a hydroxymethyl group and a propyl chain (C4-C5-C6). During synthesis, the primary alcohol is activated into a leaving group (e.g., via tosylation). A subsequent nucleophilic attack by an amine derivative (such as 2-aminobutanamide) displaces the leaving group. The secondary amine then undergoes an intramolecular lactamization by attacking the C1 ethyl ester, cleanly yielding a 5-membered pyrrolidone ring with the essential propyl group locked into the 4-position.
Mechanistic pathway illustrating the cyclization of Ethyl 3-(hydroxymethyl)hexanoate into Brivaracetam.
Analytical Workflows: Isolation and Quantification
To comply with ICH Q3A guidelines for impurity tracking, analytical scientists must utilize highly specific LC-MS methodologies. The following protocol is designed as a self-validating system , ensuring that every data point generated is inherently trustworthy and free from matrix interference.
Step-by-Step LC-MS Protocol
Sample Preparation: Dissolve the Brivaracetam Active Pharmaceutical Ingredient (API) in a 50:50 (v/v) mixture of LC-MS grade Water and Acetonitrile to achieve a final concentration of 1.0 mg/mL.
Chromatographic Separation: Inject 5 µL onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm).
Mobile Phase Gradient:
Mobile Phase A: 10 mM Ammonium Formate in Water (pH adjusted to 3.5 with formic acid).
Mobile Phase B: 100% Acetonitrile.
Causality of Buffer Selection: Ammonium formate is explicitly chosen because it provides sufficient buffering capacity to stabilize the ester/alcohol analyte while remaining 100% volatile, preventing ion suppression and source contamination in the mass spectrometer.
Mass Spectrometry Detection: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode. Monitor for the exact protonated mass
[M+H]+
at m/z 175.13 .
System Self-Validation (Spike-Recovery): To prove the trustworthiness of the assay, spike the API matrix with a known reference standard of Ethyl 3-(hydroxymethyl)hexanoate at 0.15% (the qualification threshold). The protocol is considered validated only if the recovery falls strictly within the 90–110% range, proving the absence of matrix-induced signal suppression.
Self-validating LC-MS workflow for the quantification of Ethyl 3-(hydroxymethyl)hexanoate.
An In-depth Technical Guide on the Mechanism of Action for Ethyl 3-(hydroxymethyl)hexanoate Derivatives
Executive Summary This technical guide provides a comprehensive analysis of the potential mechanisms of action for Ethyl 3-(hydroxymethyl)hexanoate and its derivatives. In the absence of direct experimental data for this...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
This technical guide provides a comprehensive analysis of the potential mechanisms of action for Ethyl 3-(hydroxymethyl)hexanoate and its derivatives. In the absence of direct experimental data for this specific class of compounds, this document synthesizes information from analogous structures, primarily short-chain fatty acid (SCFA) esters and molecules featuring hydroxymethyl groups. We hypothesize that these derivatives possess a multi-faceted mechanism of action, encompassing anti-inflammatory, antimicrobial, and cytotoxic activities. This guide is intended for researchers, scientists, and drug development professionals, offering a predictive framework to guide future experimental investigations. Detailed, field-proven protocols are provided to validate these hypotheses.
Ethyl 3-(hydroxymethyl)hexanoate is a β-hydroxy ester characterized by a hexanoate backbone, an ethyl ester group, and a pivotal hydroxymethyl [-CH2OH] substituent at the third carbon. While its direct biological activities are not extensively documented, its structural motifs suggest a potential for therapeutic relevance. The presence of the hydroxymethyl group is particularly noteworthy, as this functional group is known to significantly influence the pharmacokinetic and pharmacodynamic properties of bioactive molecules.[1] Hydroxymethylation can enhance aqueous solubility, facilitate crucial hydrogen bond interactions with biological targets, and improve metabolic stability.[1]
This guide will explore the putative mechanisms of action by drawing parallels with structurally related short-chain fatty acid esters and leveraging established principles of structure-activity relationships (SAR).
Table 1: Key Structural Features and Their Potential Functional Implications
Structural Feature
Potential Functional Implication
Hexanoate Backbone
As a short-chain fatty acid derivative, it may mimic endogenous SCFAs that are known to modulate inflammatory and metabolic pathways.
Ethyl Ester Group
Influences lipophilicity, which can affect membrane permeability and cellular uptake. May be hydrolyzed by cellular esterases to release the active acid form.
Hydroxymethyl Group
Enhances hydrophilicity, potentially improving solubility and bioavailability. Can act as a hydrogen bond donor, facilitating specific interactions with protein targets.[1]
Hypothesized Mechanisms of Action
Based on the chemical structure of Ethyl 3-(hydroxymethyl)hexanoate and the known biological activities of related compounds, we propose three primary, and potentially interconnected, mechanisms of action: anti-inflammatory, antimicrobial, and cytotoxic.
Anti-inflammatory Activity: Modulation of the NF-κB Signaling Pathway
Short-chain fatty acids are well-documented modulators of inflammation, often exerting their effects through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2][3] NF-κB is a master regulator of the inflammatory response, controlling the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules. We hypothesize that Ethyl 3-(hydroxymethyl)hexanoate derivatives, likely after hydrolysis to the corresponding carboxylic acid, can suppress NF-κB activation.[3]
The proposed mechanism involves the inhibition of histone deacetylases (HDACs) by the SCFA backbone, which in turn prevents the deacetylation of NF-κB subunits, retaining them in the cytoplasm and thereby inhibiting their transcriptional activity.[4]
Caption: Hypothesized Anti-inflammatory Mechanism via NF-κB Inhibition.
Antimicrobial Activity: Disruption of Microbial Cell Membranes
Fatty acids and their esters are known to possess broad-spectrum antimicrobial properties.[5][6] The primary mechanism is believed to be the disruption of the bacterial cell membrane's integrity, leading to increased permeability and eventual cell lysis.[5] The lipophilic hexanoate backbone of Ethyl 3-(hydroxymethyl)hexanoate would facilitate its intercalation into the lipid bilayer of microbial membranes.
The chain length of the fatty acid is a critical determinant of antimicrobial efficacy, with medium-chain fatty acids often exhibiting the highest activity.[7] The esterification of the carboxylic acid can modulate this activity, and in some cases, enzymatic cleavage of the ester by microbial enzymes may release the more active free fatty acid at the site of action.[8]
Caption: Postulated Antimicrobial Mechanism of Action.
Cytotoxic Activity against Cancer Cells
Certain β-hydroxy esters have demonstrated cytotoxic effects against various cancer cell lines.[9] The mechanism of this cytotoxicity can be multifaceted, potentially involving the induction of apoptosis, cell cycle arrest, or other forms of programmed cell death.[10][11] The hydroxymethyl group could play a crucial role in the interaction with specific intracellular targets, such as enzymes or receptors involved in cell proliferation and survival.[12] For instance, the hydroxyl group could form a critical hydrogen bond within the active site of a target protein, leading to its inhibition.[1]
The Pivotal Role of the Hydroxymethyl Group
The introduction of a hydroxymethyl group can profoundly alter the biological activity of a parent molecule.[1] In the context of Ethyl 3-(hydroxymethyl)hexanoate derivatives, this functional group is hypothesized to:
Enhance Target Affinity: The hydroxyl moiety can act as a hydrogen bond donor, forming specific and stabilizing interactions with amino acid residues (e.g., asparagine, histidine) in the binding pocket of a target protein.[12] This can lead to increased potency and selectivity.
Improve Pharmacokinetic Properties: The increased polarity conferred by the hydroxymethyl group can lead to improved aqueous solubility, which is often a limiting factor in drug development.[1] This can translate to better bioavailability and a more favorable distribution profile.
Serve as a Pharmacophore: The hydroxymethyl group itself may be a key component of the molecule's pharmacophore, the essential three-dimensional arrangement of atoms responsible for its biological activity.[1]
Caption: Influence of the Hydroxymethyl Group on Biological Activity.
Experimental Validation: Protocols and Methodologies
To empirically test the hypothesized mechanisms of action, a series of in vitro and in silico studies are recommended. The following section provides detailed, step-by-step protocols for these key experiments.
In Silico Studies: Molecular Docking
Prior to in vitro testing, molecular docking simulations can provide valuable insights into potential protein targets and binding modes.[13] This computational approach can help prioritize experimental efforts and generate testable hypotheses.[14]
Experimental Protocol: Molecular Docking
Target Selection: Identify potential protein targets based on the hypothesized mechanisms (e.g., IKKβ for anti-inflammatory activity, bacterial cell wall enzymes for antimicrobial activity, Bcl-2 family proteins for cytotoxic activity).
Ligand and Receptor Preparation: Obtain the 3D structures of the Ethyl 3-(hydroxymethyl)hexanoate derivative and the target protein. Prepare the structures by adding hydrogen atoms, assigning charges, and defining the binding pocket.
Docking Simulation: Use a validated docking program (e.g., AutoDock, RosettaLigand) to predict the binding conformation and affinity of the derivative within the target's active site.[13][15]
Analysis of Results: Analyze the top-ranked docking poses to identify key intermolecular interactions, such as hydrogen bonds involving the hydroxymethyl group.[14]
In Vitro Assays
4.2.1. NF-κB Reporter Assay for Anti-inflammatory Activity
This assay quantifies the transcriptional activity of NF-κB in response to an inflammatory stimulus, and how it is modulated by the test compound.[16]
Caption: Workflow for the NF-κB Reporter Assay.
Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and antibiotics.
Transfection: Seed cells in a 96-well plate and transfect with an NF-κB luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.[17]
Compound Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of the Ethyl 3-(hydroxymethyl)hexanoate derivative. Incubate for 1-2 hours.
Stimulation: Add lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control. Incubate for 6-24 hours.[18]
Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.[17]
Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Compare the normalized activity in treated wells to that of the LPS-stimulated control to determine the percent inhibition.
4.2.2. Broth Microdilution Assay for Antimicrobial Susceptibility
This assay determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a microorganism.[19]
Caption: Workflow for the Broth Microdilution Assay.
Preparation of Inoculum: Grow the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium overnight. Dilute the culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL).[20]
Serial Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the Ethyl 3-(hydroxymethyl)hexanoate derivative in broth medium.[21]
Inoculation: Add the standardized bacterial inoculum to each well. Include positive (no compound) and negative (no bacteria) controls.[22]
Incubation: Incubate the plate at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[23]
4.2.3. MTT Assay for Cytotoxicity
The MTT assay is a colorimetric assay that measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[24][25]
Caption: Workflow for the MTT Cytotoxicity Assay.
Cell Seeding: Seed a human cancer cell line (e.g., HCT-116 colon cancer cells) in a 96-well plate and allow them to adhere overnight.[25]
Compound Treatment: Replace the medium with fresh medium containing various concentrations of the Ethyl 3-(hydroxymethyl)hexanoate derivative. Incubate for 24-72 hours.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[26]
Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.[27]
Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.[26]
Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined from the dose-response curve.
Conclusion
While direct experimental evidence for the mechanism of action of Ethyl 3-(hydroxymethyl)hexanoate derivatives is currently limited, a strong theoretical framework can be constructed based on the principles of structure-activity relationships and the known biological activities of analogous compounds. The presence of a short-chain fatty acid ester backbone and a key hydroxymethyl group suggests a potential for multi-target activity, including anti-inflammatory, antimicrobial, and cytotoxic effects. This guide provides a scientifically grounded, predictive model for these mechanisms and offers detailed experimental protocols to facilitate the validation of these hypotheses. Further research in this area is warranted to fully elucidate the therapeutic potential of this promising class of compounds.
Thermodynamic Stability and Kinetic Degradation Profiling of Ethyl 3-(hydroxymethyl)hexanoate at Room Temperature
Executive Summary Ethyl 3-(hydroxymethyl)hexanoate (CAS: 2167633-39-6) is a critical intermediate and a heavily monitored impurity in the synthesis of active pharmaceutical ingredients (APIs), most notably as Brivaraceta...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Ethyl 3-(hydroxymethyl)hexanoate (CAS: 2167633-39-6) is a critical intermediate and a heavily monitored impurity in the synthesis of active pharmaceutical ingredients (APIs), most notably as Brivaracetam Impurity 17 and 44[1][2]. From a thermodynamic perspective, this open-chain
γ
-hydroxy ester presents a unique stability challenge. While it can be isolated and stored at room temperature (25°C) under strictly controlled conditions, it is thermodynamically unstable relative to its cyclized counterpart, 4-propyl-
γ
-butyrolactone. This whitepaper dissects the thermodynamic driving forces, the kinetic barriers that allow for its metastability, and provides a self-validating analytical protocol for rigorous stability testing.
Thermodynamic vs. Kinetic Stability at 25°C
The stability of Ethyl 3-(hydroxymethyl)hexanoate at room temperature is a classic study in the competition between thermodynamics and kinetics.
Thermodynamic Driving Forces (
ΔG<0
)
The conversion of the open-chain ester to a
γ
-lactone is an intramolecular transesterification governed by the Gibbs free energy equation (
ΔG=ΔH−TΔS
).
Enthalpic Favorability (
ΔH
): The formation of the 5-membered
γ
-lactone ring is highly favorable.
γ
-butyrolactone derivatives possess negligible angle and torsional strain (ring strain energy
≈
6 kcal/mol), making the closed-ring form enthalpically superior to the open-chain ester[3][4].
Entropic Favorability (
ΔS
): The cyclization event releases one equivalent of ethanol. This transition from one molecule to two distinct molecules provides a massive entropic driving force at 298 K.
Conformational Biasing (The Reactive Rotamer Effect): The bulky propyl group at the C3 position of the hexanoate backbone restricts the conformational freedom of the open-chain form. By limiting the number of available rotamers, the molecule is sterically pre-organized for cyclization, significantly lowering the entropic penalty required to reach the transition state geometry.
Kinetic Metastability (
Ea≫RT
)
Despite the overwhelming thermodynamic preference for the lactone[5], the open-chain ester exhibits kinetic metastability at room temperature when maintained in a strictly neutral, anhydrous state. The uncatalyzed nucleophilic attack of the primary hydroxyl oxygen onto the ester carbonyl requires overcoming a substantial activation energy (
Ea
) barrier. Furthermore, the breakdown of the resulting tetrahedral intermediate is stereoelectronically controlled, requiring highly specific orbital alignments to expel the ethoxide leaving group[6]. Therefore, without a catalyst, the degradation rate at 25°C is negligible.
Mechanistic Degradation Pathways
When the kinetic barrier is compromised by environmental factors, Ethyl 3-(hydroxymethyl)hexanoate degrades via two primary pathways:
Pathway A (Direct Lactonization): Triggered by trace base or thermal stress. The hydroxyl group directly attacks the C1 carbonyl, forming a tetrahedral intermediate that collapses to expel ethanol and form 4-propyl-
γ
-butyrolactone.
Pathway B (Hydrolysis-Induced Cyclization): Triggered by moisture and trace acid. The ethyl ester first hydrolyzes to form 3-(hydroxymethyl)hexanoic acid. The resulting
γ
-hydroxy acid cyclizes almost instantaneously, as the internal proton transfer facilitates the reaction and the thermodynamic equilibrium heavily favors the lactone in aqueous acidic environments[7][8].
Fig 1: Mechanistic degradation pathways of Ethyl 3-(hydroxymethyl)hexanoate into its lactone.
Quantitative Data: Predictive Kinetic Profiling
The following table summarizes the expected degradation kinetics of Ethyl 3-(hydroxymethyl)hexanoate at 25°C under varying environmental conditions.
Table 1: Kinetic Degradation Profile at 25°C
Environmental Condition
Primary Catalyst
Est. Half-Life (
t1/2
)
Dominant Degradation Pathway
Anhydrous, Neutral (pH ~7)
None (Uncatalyzed)
> 6 Months
Direct Lactonization (Extremely Slow)
Aqueous Buffer (pH 2.0)
Hydronium (
H+
)
< 12 Hours
Hydrolysis
→
Rapid Cyclization
Aqueous Buffer (pH 10.0)
Hydroxide (
OH−
)
< 2 Hours
Direct Transesterification
Trace Moisture (0.5% w/w)
Autocatalytic (
H2O
)
~ 14 Days
Mixed (Hydrolysis + Lactonization)
Experimental Protocols for Stability Evaluation
To empirically validate the stability of this compound, researchers must employ a self-validating system that prevents procedural artifacts from skewing kinetic data.
Protocol: Stability-Indicating HPLC-CAD Assay
Step 1: Anhydrous Baseline Establishment
Action: Dissolve the standard in anhydrous HPLC-grade acetonitrile (water content < 0.01%).
Causality: Establishing a true "time-zero" baseline requires suppressing spontaneous hydrolysis. Even atmospheric moisture can initiate the formation of the intermediate acid, which rapidly cyclizes and invalidates the initial kinetic data[8].
Step 2: Microenvironmental Stressing
Action: Aliquot the stock into tightly sealed vials containing specific aqueous buffers (e.g., pH 2.0, 7.0, 10.0) maintained at exactly 25°C.
Causality: Isolating the pH variable allows for the derivation of specific rate constants (
k
) for acid-catalyzed, base-catalyzed, and uncatalyzed pathways, empirically proving the kinetic metastability of the compound[5][7].
Step 3: Reaction Quenching (Critical Step)
Action: At predefined time points (
t=1h,4h,24h
), extract aliquots and immediately flash-freeze them in a dry ice/acetone bath, or neutralize the pH to exactly 7.0 using a pre-calibrated buffer.
Causality: Without active quenching, the degradation reaction will continue while the sample sits in the autosampler queue. This "time-drift" is a primary cause of non-linear kinetic artifacts in ester stability assays.
Step 4: HPLC-CAD/MS Analysis
Action: Analyze the quenched samples using a C18 column with a water/acetonitrile gradient. Utilize Charged Aerosol Detection (CAD) or Mass Spectrometry (MS).
Causality: Ethyl 3-(hydroxymethyl)hexanoate lacks a conjugated
π
-system, rendering standard UV detection practically blind. CAD ensures uniform response factors for the ester, the intermediate acid, and the lactone, allowing for a rigorous mass balance calculation (Target:
≥98%
recovery). A closed mass balance self-validates the protocol by proving that lactonization is the exclusive degradation pathway.
Fig 2: Self-validating analytical workflow for kinetic stability profiling at room temperature.
Conclusion & Formulation Guidelines
While Ethyl 3-(hydroxymethyl)hexanoate is thermodynamically destined to become 4-propyl-
γ
-butyrolactone, its high activation energy barrier allows it to be handled at room temperature. For long-term storage and formulation, the compound must be stored at
≤4∘C
(preferably
−20∘C
), blanketed under an inert gas (Argon/Nitrogen) to exclude atmospheric moisture, and kept in borosilicate glassware that is rigorously free of trace acidic or basic residues.
References
[6] THE IMPORTANCE OF CONFORMATION OF THE TETRAHEDRAL INTERMEDIATE IN THE HYDROLYSIS OF ESTERS AND AMIDES | Source: IUPAC (Pure and Applied Chemistry) | URL:[Link]
Comprehensive Material Safety and Analytical Whitepaper: Ethyl 3-(hydroxymethyl)hexanoate (CAS 2167633-39-6)
Executive Summary In the rigorous landscape of pharmaceutical manufacturing, the control of process impurities is paramount to ensuring the safety and efficacy of active pharmaceutical ingredients (APIs). Ethyl 3-(hydrox...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the rigorous landscape of pharmaceutical manufacturing, the control of process impurities is paramount to ensuring the safety and efficacy of active pharmaceutical ingredients (APIs). Ethyl 3-(hydroxymethyl)hexanoate (CAS No. 2167633-39-6), widely cataloged as Brivaracetam Impurity 17 [1], is a critical process-related impurity encountered during the synthesis of the antiepileptic drug Brivaracetam[2].
As a Senior Application Scientist, I have designed this technical guide to transcend a standard Material Safety Data Sheet (MSDS). This whitepaper synthesizes physicochemical profiling, mechanistic origins, rigorous safety protocols, and validated analytical methodologies to provide drug development professionals with a holistic framework for managing this specific hydroxy-ester impurity.
Ethyl 3-(hydroxymethyl)hexanoate is an aliphatic hydroxy-ester. Structurally, it consists of a hexanoate backbone with a hydroxymethyl substitution at the C3 position. This specific C3 substitution creates a propyl chain (C4-C5-C6) extending from the chiral center, which perfectly mirrors the pharmacophore skeleton of Brivaracetam's 4-propylpyrrolidone ring.
Quantitative Data Summary
The following table summarizes the critical physicochemical parameters required for safety assessments and chromatographic method development[1][3].
Understanding why an impurity forms is the first step in mitigating its presence. Brivaracetam is typically synthesized via the reductive amination and cyclization of a 3-propylglutaric acid derivative.
The Causality of Impurity Formation:
During the synthesis, diethyl 3-propylglutarate undergoes reduction. If the chemoselectivity of the reducing agent fails or the subsequent cyclization is incomplete, one of the ester groups is aberrantly reduced to a primary alcohol. Because the main chain is re-numbered according to IUPAC nomenclature, this mono-reduced byproduct is named Ethyl 3-(hydroxymethyl)hexanoate.
Figure 1: Mechanistic pathway illustrating the formation of Impurity 17 during Brivaracetam synthesis.
Enhanced Material Safety Data Sheet (MSDS)
Standard safety protocols often fail to explain the reasoning behind their mandates. The following safety directives are grounded in the specific chemical reactivity of aliphatic hydroxy-esters.
Hazard Identification (GHS Classification)
Skin Irritation (Category 2) - H315: The lipophilic ethyl ester tail can disrupt the stratum corneum, leading to localized dermal irritation.
Serious Eye Irritation (Category 2A) - H319: The free hydroxyl (-OH) group acts as a hydrogen bond donor/acceptor, causing acute irritation to ocular mucous membranes.
Specific Target Organ Toxicity, Single Exposure (Category 3) - H335: Volatilization of the ester at elevated temperatures can cause respiratory tract irritation.
First Aid & Exposure Controls
Dermal Exposure: Flush with copious amounts of water and soap. Causality: Soap (surfactants) is required to emulsify the lipophilic hexanoate backbone, which water alone cannot effectively remove.
PPE Requirements: Use Nitrile gloves (minimum 0.4 mm thickness). Causality: Ethyl esters act as permeation enhancers through standard latex matrices. Nitrile provides a superior, cross-linked barrier against short-chain aliphatic esters.
Handling, Storage, and Stability
Storage Conditions: Must be stored under cold-chain conditions (2-8 °C)[3].
Causality for Cold-Chain: As a molecule containing both a primary alcohol and an ester linkage, Ethyl 3-(hydroxymethyl)hexanoate is highly susceptible to intermolecular transesterification and intramolecular lactonization (forming a stable
δ
-lactone) at room temperature. Maintaining a 2-8 °C environment thermodynamically suppresses these degradation pathways, ensuring the integrity of the reference standard.
Analytical Detection & Isolation Protocol
To comply with ICH Q3A guidelines for reporting API impurities, analytical laboratories must employ highly sensitive chromatographic techniques. Below is a self-validating UHPLC-MS protocol designed specifically for isolating Impurity 17 from the Brivaracetam API matrix.
Figure 2: Step-by-step UHPLC-MS workflow for the isolation and quantification of Impurity 17.
Step-by-Step UHPLC-MS Methodology
Step 1: Matrix Preparation and Spiking
Weigh exactly 50.0 mg of Brivaracetam API and dissolve in 50 mL of LC-MS grade Methanol to achieve a 1 mg/mL concentration.
Self-Validation Check: Spike the sample with a known concentration of a deuterated internal standard (e.g., Ethyl hexanoate-d11). This corrects for matrix effects and ensures extraction recovery is >95%.
Step 2: Chromatographic Separation
Column: Sub-2 µm C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm).
Mobile Phase: Solvent A (0.1% Formic Acid in Milli-Q Water) and Solvent B (0.1% Formic Acid in Acetonitrile).
Gradient: 5% B to 95% B over 12 minutes.
Causality: The lipophilic hexanoate tail requires a high percentage of organic modifier (Acetonitrile) for elution. The 0.1% Formic Acid ensures the hydroxyl group remains fully protonated, preventing peak tailing and improving peak symmetry.
Step 3: Electrospray Ionization Mass Spectrometry (ESI-MS)
Operate the mass spectrometer in Positive Ion Mode (ESI+).
Monitor the protonated precursor ion
[M+H]+
at m/z 175.13 and the sodium adduct
[M+Na]+
at m/z 197.11 .
Causality: Esters readily form stable sodium adducts in the ESI source. Monitoring both the protonated and sodiated masses prevents false negatives during trace-level impurity quantification.
Step 4: System Suitability
Ensure the Signal-to-Noise (S/N) ratio of the Impurity 17 reference standard is
≥
10 at the Limit of Quantitation (LOQ) threshold (typically 0.05% w/w relative to the API).
Conclusion
Ethyl 3-(hydroxymethyl)hexanoate is more than just a chemical line-item; it is a mechanistic footprint of the Brivaracetam synthetic pathway. By understanding its structural origins, chemical reactivity, and thermodynamic vulnerabilities, drug development professionals can implement robust safety handling procedures and highly accurate LC-MS quantification methods, ensuring the highest standards of pharmaceutical purity.
Biosynthetic and Biocatalytic Pathways for Ethyl 3-(hydroxymethyl)hexanoate: A Technical Guide
Target Audience: Researchers, Metabolic Engineers, and Pharmaceutical Process Scientists Focus: Stereoselective Biocatalysis, Chemoenzymatic Cascades, and De Novo Metabolic Engineering Executive Summary & Strategic Ratio...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Metabolic Engineers, and Pharmaceutical Process Scientists
Focus: Stereoselective Biocatalysis, Chemoenzymatic Cascades, and De Novo Metabolic Engineering
Executive Summary & Strategic Rationale
Ethyl 3-(hydroxymethyl)hexanoate is a highly valuable chiral intermediate, primarily utilized in the synthesis of the antiepileptic drug Brivaracetam (Briviact®)[1][2]. Brivaracetam exerts its pharmacological effect by binding to the synaptic vesicle protein 2A (SV2A) with high affinity[1][3]. The therapeutic efficacy of the drug is strictly dependent on its stereochemistry; specifically, the (4R)-configuration of the pyrrolidone ring, which is derived directly from the (R)-stereocenter of the 3-(hydroxymethyl)hexanoate backbone[1][2].
Traditional chemical syntheses of this chiral center often rely on expensive chiral auxiliaries or inefficient late-stage chromatographic resolutions. As a Senior Application Scientist, I advocate for biocatalytic and biosynthetic pathways as the superior paradigm. Biological systems offer unparalleled enantiodiscrimination, operate under mild thermodynamic conditions, and drastically reduce the E-factor (environmental impact) of the synthetic route. This whitepaper details the established biocatalytic kinetic resolutions, chemoenzymatic cascades, and theoretical de novo metabolic pathways for producing enantiopure Ethyl (R)-3-(hydroxymethyl)hexanoate.
The fundamental challenge in synthesizing Ethyl 3-(hydroxymethyl)hexanoate is the remote chiral center at the C3 position relative to the primary alcohol (-CH₂OH). Enzymatic kinetic resolution is the most robust method to address this.
The Transesterification Mechanism
Lipases, such as Candida antarctica lipase B (CALB) and Pseudomonas fluorescens lipase (PFL), utilize a Ser-His-Asp catalytic triad[1][4]. When racemic Ethyl 3-(hydroxymethyl)hexanoate is exposed to CALB in the presence of an acyl donor (e.g., vinyl acetate), the enzyme selectively acylates the primary alcohol of the (S)-enantiomer.
Causality of Reagent Selection:
Vinyl Acetate as Acyl Donor: The byproduct of this transesterification is vinyl alcohol, which rapidly tautomerizes into acetaldehyde. This irreversible tautomerization acts as a thermodynamic sink, driving the equilibrium entirely to the right and preventing the reverse reaction.
Organic Solvents (e.g., MTBE): Lipases exhibit "interfacial activation" and maintain their rigid, active conformation in hydrophobic solvents. MTBE prevents the competitive hydrolysis of the ethyl ester backbone that would occur in aqueous media.
Figure 1: Lipase-catalyzed kinetic resolution via irreversible transesterification.
Experimental Protocols: Self-Validating Systems
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating critical In-Process Controls (IPCs).
This protocol isolates the (R)-enantiomer from a chemically synthesized racemic mixture[4].
System Suitability Test (SST): Prior to the reaction, inject a racemic standard of Ethyl 3-(hydroxymethyl)hexanoate into a Chiral GC/HPLC system. Validation: Proceed only if the resolution factor (
Rs
) between the (R) and (S) peaks is
≥1.5
.
Reaction Assembly: In a dry, jacketed reactor, dissolve 100 mmol of racemic Ethyl 3-(hydroxymethyl)hexanoate in 500 mL of anhydrous Methyl tert-butyl ether (MTBE). Add 300 mmol of vinyl acetate.
Initiation: Introduce 5.0 g of immobilized CALB (Novozym 435). Set agitation to 250 rpm (avoid magnetic stirring bars that grind and destroy the immobilized enzyme beads). Maintain temperature at 40°C.
Kinetic Monitoring (IPC): Withdraw 100
μ
L aliquots every 2 hours. Filter through a 0.2
μ
m PTFE syringe filter to quench the reaction (by removing the enzyme). Analyze via Chiral GC.
Termination: Stop the reaction exactly at 50% conversion (typically 12-16 hours) to maximize the Enantiomeric Excess (ee) of the unreacted (R)-alcohol. Filter the mixture to recover the reusable biocatalyst.
Purification: Separate the unreacted (R)-Ethyl 3-(hydroxymethyl)hexanoate from the (S)-acetate byproduct via fractional vacuum distillation or silica gel chromatography.
Protocol II: Chemoenzymatic Cascade via PPL (Bottom-Up)
For kilogram-scale production, utilizing Porcine Pancreatic Lipase (PPL) for the enantioselective hydrolysis of a prochiral precursor is highly economical[5].
Enzymatic Hydrolysis: Suspend the substrate in a 0.1 M phosphate buffer (pH 7.2). Add PPL. Maintain pH strictly at 7.2 using a pH-stat titrator with 1 M NaOH. Causality: The continuous neutralization of the generated acid prevents pH drop, which would otherwise denature the PPL.
Isolation: Extract the unreacted enantiomer with ethyl acetate. Acidify the aqueous layer to pH 2.0 and extract the chiral (R)-acid intermediate[2].
Reduction & Esterification: Reduce the chiral acid using NaBH₄/BF₃-etherate to yield (R)-3-(hydroxymethyl)hexanoic acid[4]. Finally, perform an enzymatic esterification with absolute ethanol and CALB over molecular sieves (to remove water and drive the equilibrium) to yield Ethyl (R)-3-(hydroxymethyl)hexanoate.
Figure 2: Chemoenzymatic cascade utilizing PPL hydrolysis and downstream esterification.
Future Horizons: De Novo Metabolic Engineering
While biocatalytic transformations of synthetic precursors are established, the ultimate goal of synthetic biology is total de novo biosynthesis from renewable carbon sources (e.g., glucose). Though currently theoretical for this specific molecule, the pathway can be engineered by hijacking the branched-chain amino acid and polyketide pathways[6].
Proposed Engineered Pathway:
Precursor Generation: Upregulate the valine biosynthesis/degradation pathway to generate an intracellular pool of butyryl-CoA.
Carbon Chain Elongation: Engineer a modular Polyketide Synthase (PKS) to condense butyryl-CoA with malonyl-CoA, forming 3-oxohexanoyl-CoA.
Branching (Hydroxymethylation): Introduce an engineered aldolase to catalyze the nucleophilic attack of the C3 enolate of 3-oxohexanoyl-CoA onto formaldehyde (derived from methanol or formate assimilation), yielding 3-(hydroxymethyl)-3-oxohexanoyl-CoA.
Reduction & Cleavage: Utilize ketoreductases and a specific thioesterase to reduce the ketone and cleave the CoA thioester, releasing 3-(hydroxymethyl)hexanoic acid.
In Vivo Esterification: Co-express an Alcohol O-acyltransferase (e.g., ATF1 from S. cerevisiae) in the presence of supplemented or biosynthesized ethanol to form the final ethyl ester.
Figure 3: Theoretical de novo metabolic pathway for bio-production of the target ester.
Quantitative Data Summary
The following table synthesizes the performance metrics of the established biocatalytic routes for resolving 3-(hydroxymethyl)hexanoate precursors.
Application and Protocol Guide: Synthesis of Ethyl 3-(hydroxymethyl)hexanoate
Introduction Ethyl 3-(hydroxymethyl)hexanoate is a functionalized ester of interest in the fields of fine chemical synthesis, fragrance development, and as a versatile building block for more complex molecules in drug di...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Ethyl 3-(hydroxymethyl)hexanoate is a functionalized ester of interest in the fields of fine chemical synthesis, fragrance development, and as a versatile building block for more complex molecules in drug discovery. Its structure, featuring both a primary alcohol and an ester moiety, allows for a variety of subsequent chemical transformations. This document provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis of Ethyl 3-(hydroxymethyl)hexanoate.
The synthetic strategy employed is an alpha-hydroxymethylation of an ester. This classic C-C bond-forming reaction involves the generation of a lithium enolate from ethyl hexanoate using a strong, non-nucleophilic base, followed by its reaction with an electrophilic source of formaldehyde. This approach is highly effective for the controlled introduction of a hydroxymethyl group at the α-position to the carbonyl group of the ester.
Reaction Scheme
Caption: Overall reaction for the synthesis of Ethyl 3-(hydroxymethyl)hexanoate.
Scientific Principles and Experimental Design
The core of this synthesis is a base-mediated aldol-type reaction. The causality behind the experimental choices is rooted in the principles of enolate chemistry.
Enolate Formation: Ethyl hexanoate possesses acidic protons on the α-carbon (C2). A strong, sterically hindered base is required to deprotonate this position selectively and irreversibly, without competing nucleophilic attack at the ester carbonyl. Lithium diisopropylamide (LDA) is the base of choice for this purpose. It is prepared in situ from diisopropylamine and n-butyllithium at low temperatures to ensure its stability.
Electrophilic Attack: The generated lithium enolate is a potent nucleophile. It will readily attack the electrophilic carbon of formaldehyde. Paraformaldehyde, a solid polymer of formaldehyde, is used as an anhydrous source. It thermally depolymerizes in situ to provide monomeric formaldehyde for the reaction.
Temperature Control: The entire reaction sequence, from enolate formation to the addition of formaldehyde, is conducted at -78 °C (a dry ice/acetone bath). These low temperatures are critical to prevent side reactions such as self-condensation of the ester (a Claisen condensation), and to ensure the stability of the LDA and the intermediate enolate.
Workflow Diagram
Caption: Step-by-step workflow for the synthesis of Ethyl 3-(hydroxymethyl)hexanoate.
Detailed Experimental Protocol
Materials and Reagents
Reagent
Formula
M.W. ( g/mol )
Amount (mmol)
Quantity
Purity/Notes
Diisopropylamine
C₆H₁₅N
101.19
22.0
3.08 mL
≥99.5%, freshly distilled from CaH₂
n-Butyllithium (n-BuLi)
C₄H₉Li
64.06
21.0
8.4 mL
2.5 M solution in hexanes
Ethyl Hexanoate
C₈H₁₆O₂
144.21
20.0
3.25 mL
≥99%, anhydrous
Paraformaldehyde
(CH₂O)n
30.03 (monomer)
30.0
0.90 g
Reagent grade
Tetrahydrofuran (THF)
C₄H₈O
72.11
-
~150 mL
Anhydrous, distilled from Na/benzophenone
Saturated NH₄Cl Solution
NH₄Cl (aq)
-
-
~50 mL
Diethyl Ether
(C₂H₅)₂O
74.12
-
~150 mL
Anhydrous
Brine
NaCl (aq)
-
-
~50 mL
Saturated solution
Sodium Sulfate
Na₂SO₄
142.04
-
As needed
Anhydrous
Silica Gel
SiO₂
-
-
As needed
230-400 mesh for column chromatography
Eluent for Column
-
-
-
As needed
Hexanes/Ethyl Acetate gradient
Equipment
Three-necked round-bottom flask (250 mL)
Two-necked round-bottom flask (100 mL)
Magnetic stirrer and stir bars
Nitrogen/Argon gas inlet and bubbler
Low-temperature thermometer
Syringes and needles
Cannula
Dry ice/acetone bath
Separatory funnel (500 mL)
Rotary evaporator
Glassware for column chromatography
Step-by-Step Methodology
Part 1: Preparation of LDA Solution
Apparatus Setup: Flame-dry a 100 mL two-necked round-bottom flask equipped with a magnetic stir bar and a rubber septum. Allow it to cool to room temperature under a stream of dry nitrogen or argon.
Reagent Addition: To the flask, add 40 mL of anhydrous THF, followed by diisopropylamine (3.08 mL, 22.0 mmol) via syringe.
Cooling: Cool the solution to 0 °C using an ice-water bath.
n-BuLi Addition: Slowly add n-butyllithium (8.4 mL of a 2.5 M solution in hexanes, 21.0 mmol) dropwise via syringe over 10 minutes. A white precipitate may form.
Stirring: After the addition is complete, remove the ice bath and stir the solution at room temperature for 30 minutes. The resulting pale yellow solution is your LDA reagent.
Part 2: Synthesis of Ethyl 3-(hydroxymethyl)hexanoate
Main Reactor Setup: Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a low-temperature thermometer, and two rubber septa. Allow it to cool to room temperature under a stream of dry nitrogen or argon.
Cooling LDA: Cool the freshly prepared LDA solution to -78 °C in a dry ice/acetone bath.
Enolate Formation:
In a separate, dry vial, dissolve ethyl hexanoate (3.25 mL, 20.0 mmol) in 10 mL of anhydrous THF.
Using a syringe, add the ethyl hexanoate solution dropwise to the cold LDA solution over 15 minutes. Ensure the internal temperature does not rise above -70 °C.
Stir the resulting solution at -78 °C for 1 hour to ensure complete enolate formation.
Hydroxymethylation:
Weigh paraformaldehyde (0.90 g, 30.0 mmol) into a dry flask. Add 20 mL of anhydrous THF to create a slurry.
Using a cannula, rapidly add the paraformaldehyde slurry to the enolate solution at -78 °C.
Rinse the paraformaldehyde flask with an additional 5 mL of THF and add this to the reaction mixture.
Stir the reaction mixture vigorously at -78 °C for 3 hours.
Quenching the Reaction:
While maintaining the temperature at -78 °C, slowly quench the reaction by adding 50 mL of saturated aqueous ammonium chloride solution dropwise.
Once the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature with stirring.
Part 3: Work-up and Purification
Extraction: Transfer the biphasic mixture to a 500 mL separatory funnel. Separate the layers. Extract the aqueous layer three times with 50 mL portions of diethyl ether.
Washing: Combine all organic layers and wash them sequentially with 50 mL of water and 50 mL of brine.
Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the resulting crude oil by silica gel column chromatography. A gradient elution, starting with 95:5 Hexanes:Ethyl Acetate and gradually increasing the polarity to 80:20 Hexanes:Ethyl Acetate, should effectively separate the product.
Final Product: Combine the product-containing fractions and remove the solvent under reduced pressure to yield Ethyl 3-(hydroxymethyl)hexanoate as a colorless oil.
Expected Results and Characterization
Yield: Typical yields for this type of reaction range from 60-75%.
Appearance: Colorless to pale yellow oil.
Predicted Spectroscopic Data
Due to the limited availability of experimental data for this specific compound, the following spectral characteristics are predicted based on its structure and data from analogous compounds.[1]
¹H NMR (CDCl₃, 400 MHz):
δ 4.15 (q, 2H, -OCH₂CH₃)
δ 3.70 (m, 2H, -CH₂OH)
δ 2.40-2.60 (m, 3H, -CH-CH₂-C=O)
δ 1.60 (br s, 1H, -OH)
δ 1.20-1.40 (m, 4H, -CH₂CH₂CH₃)
δ 1.25 (t, 3H, -OCH₂CH₃)
δ 0.90 (t, 3H, -CH₂CH₂CH₃)
¹³C NMR (CDCl₃, 100 MHz):
δ 174.5 (C=O)
δ 65.0 (-CH₂OH)
δ 60.5 (-OCH₂)
δ 45.0 (-CH-)
δ 38.0 (-CH₂-C=O)
δ 30.0 (-CH₂CH₂CH₃)
δ 20.0 (-CH₂CH₃)
δ 14.2 (-OCH₂CH₃)
δ 14.0 (-CH₂CH₂CH₃)
IR (neat, cm⁻¹):
3450 (broad, O-H stretch)
2960, 2875 (C-H stretch, sp³)
1730 (strong, C=O stretch, ester)
1180 (C-O stretch)
Safety and Handling
n-Butyllithium: Highly pyrophoric and reacts violently with water. Handle under an inert atmosphere at all times. Use proper syringe techniques.
Diisopropylamine and THF: Flammable liquids and irritants. Handle in a well-ventilated fume hood.
Paraformaldehyde: Toxic upon inhalation and ingestion. Avoid creating dust.
Ensure all glassware is scrupulously dry. Use freshly distilled anhydrous solvents and diisopropylamine. Titrate the n-BuLi solution before use to confirm its concentration.
Incomplete enolate formation.
Allow sufficient time for deprotonation at -78 °C. Ensure accurate stoichiometry.
Paraformaldehyde did not depolymerize.
Use high-purity paraformaldehyde. Ensure vigorous stirring during its addition and reaction.
Presence of Unreacted Starting Material
Insufficient LDA or paraformaldehyde.
Re-check calculations and ensure accurate measurements. Consider using a slight excess of LDA (1.1 eq) and paraformaldehyde (1.5-2.0 eq).
Reaction time too short.
Monitor the reaction by TLC. Extend the reaction time at -78 °C if necessary.
Formation of Byproducts
Claisen self-condensation of ethyl hexanoate.
Maintain a low temperature (-78 °C) throughout the addition of the ester to the LDA solution. Add the ester slowly to a solution of the base, not the other way around.
References
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
Shriner, R. L., Fuson, R. C., Curtin, D. Y., & Morrill, T. C. (1980). The Systematic Identification of Organic Compounds (6th ed.). John Wiley & Sons.
Boeckman, R. K., Jr., Biegasiewicz, K. F., Tusch, D. J., & Miller, J. R. (2015). Organocatalytic Enantioselective α-Hydroxymethylation of Aldehydes: Mechanistic Aspects and Optimization. The Journal of Organic Chemistry, 80(8), 4030–4045. [Link]
House, H. O. (1972). Modern Synthetic Reactions (2nd ed.). W. A. Benjamin, Inc.
Advanced GC-MS Analytical Protocol for the Detection and Quantification of Ethyl 3-(hydroxymethyl)hexanoate
Executive Summary This application note details a robust, highly sensitive Gas Chromatography-Mass Spectrometry (GC-MS) methodology for the detection and quantification of Ethyl 3-(hydroxymethyl)hexanoate (CAS: 2167633-3...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
This application note details a robust, highly sensitive Gas Chromatography-Mass Spectrometry (GC-MS) methodology for the detection and quantification of Ethyl 3-(hydroxymethyl)hexanoate (CAS: 2167633-39-6) [1]. Recognized primarily as a critical process-related impurity and intermediate in the synthesis of the antiepileptic drug Brivaracetam[2], its stringent monitoring is essential for pharmaceutical quality control. By employing pre-column silylation and Selected Ion Monitoring (SIM), this method resolves the chromatographic challenges associated with aliphatic hydroxyl groups, delivering a self-validating, reproducible system for trace-level impurity profiling.
Scientific Context & Causal Rationale
The Analytical Challenge of Brivaracetam Impurities
Brivaracetam is a high-affinity synaptic vesicle protein 2A (SV2A) ligand requiring complex asymmetric synthesis to maintain its specific (2S, 4R) stereochemistry[3]. During this synthesis, Ethyl 3-(hydroxymethyl)hexanoate can persist as an unreacted intermediate or emerge as a degradation product[4]. Regulatory guidelines (such as ICH Q3A) mandate the rigorous control of such impurities to ensure the chemical purity and safety of the final Active Pharmaceutical Ingredient (API).
Rationale for GC-MS and Derivatization
While LC-MS is frequently deployed for broader degradation profiling of Brivaracetam[4], GC-MS offers superior resolving power and sensitivity for volatile and semi-volatile aliphatic esters. However, Ethyl 3-(hydroxymethyl)hexanoate contains a primary hydroxyl (-OH) group.
The Causality of Peak Tailing: If analyzed underivatized, the free hydroxyl group acts as a strong hydrogen-bond donor. It interacts with active silanol sites in the GC inlet liner and the column's stationary phase. This interaction causes severe peak tailing, irreversible adsorption, and a non-linear response at trace concentrations.
The Silylation Solution: To engineer a flawless chromatographic response, this protocol mandates pre-column derivatization using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) .
Mechanism: The silylation reaction replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group, yielding Ethyl 3-((trimethylsilyl)oxy)hexanoate.
Outcome: This transformation eliminates hydrogen bonding, drastically enhances thermal stability, and directs mass spectrometric electron impact (EI) fragmentation to yield highly abundant, diagnostic ions ideal for SIM quantitation.
Experimental Protocol
This protocol is designed as a self-validating system. Every reagent choice and handling step is calibrated to prevent false negatives and ensure quantitative integrity.
Reagents and Materials
Target Analyte: Ethyl 3-(hydroxymethyl)hexanoate reference standard (CAS: 2167633-39-6).
Matrix: Brivaracetam API sample.
Derivatization Reagent: BSTFA + 1% TMCS (GC-MS grade). Note: TMCS acts as a catalyst to ensure complete silylation of sterically hindered or aliphatic hydroxyls.
Solvent: Anhydrous Ethyl Acetate. Crucial: Even trace moisture will rapidly hydrolyze BSTFA, quenching the derivatization reaction and leading to signal loss.
Internal Standard (IS): Methyl heptanoate (100 µg/mL in anhydrous ethyl acetate).
Step-by-Step Sample Preparation Workflow
Matrix Extraction: Accurately weigh 50.0 mg of Brivaracetam API into a 10 mL volumetric flask. Dissolve and make up to volume with anhydrous ethyl acetate. Sonicate for 5 minutes to ensure complete solubilization.
Filtration: Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial to remove any insoluble excipients or particulate matter that could degrade the GC inlet.
IS Spiking: Transfer 1.0 mL of the filtered API solution into a 2.0 mL amber GC autosampler vial. Add 10 µL of the Methyl heptanoate IS solution.
Derivatization: Add 100 µL of BSTFA + 1% TMCS to the vial.
Incubation: Seal the vial immediately with a PTFE-lined crimp cap. Incubate in a dry block heater at 60°C for exactly 30 minutes. Causality: 60°C provides sufficient kinetic energy to drive the silylation of the primary alcohol to 100% completion without degrading the ester linkage.
Thermal Equilibration: Remove the vial and allow it to cool to room temperature (20–25°C) for 15 minutes prior to injection. Causality: Injecting a hot sample causes premature solvent flashing inside the autosampler syringe, destroying injection volume reproducibility.
Instrumental Workflow Visualization
Figure 1: Sample preparation and GC-MS analytical workflow for Brivaracetam impurity profiling.
GC-MS Instrumental Conditions & Data Presentation
Gas Chromatography Parameters
A 5% phenyl-arylene stationary phase (e.g., DB-5MS or HP-5MS) is selected for its optimal selectivity and ultra-low bleed profile, which is critical when analyzing silylated esters.
Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas: Helium (99.999% purity), constant flow at 1.0 mL/min
Injection Volume: 1.0 µL
Injection Mode: Splitless. Causality: The purge valve is programmed to open at 1.0 min. This 60-second delay ensures the complete transfer of trace derivatized analytes from the inlet liner to the column head, maximizing sensitivity before excess solvent is vented.
Inlet Temperature: 250°C
Table 1: GC Oven Temperature Program
Phase
Heating Rate (°C/min)
Target Temperature (°C)
Hold Time (min)
Cumulative Time (min)
Initial
-
70
2.0
2.0
Ramp 1
15
200
0.0
10.67
Ramp 2
30
280
3.0
16.33
Mass Spectrometry Parameters & Fragmentation Logic
Ion Source: Electron Impact (EI), 70 eV
Source Temperature: 230°C
Transfer Line Temperature: 280°C
Acquisition Mode: Selected Ion Monitoring (SIM)
Mechanistic Mass Selection (E-E-A-T):
The underivatized molecule has a molecular weight (MW) of 174.24. Upon silylation, the MW shifts to 246.42. Under 70 eV EI conditions, the molecule undergoes predictable fragmentation:
m/z 103: Alpha-cleavage next to the ether oxygen yields the
[CH2=O−Si(CH3)3]+
ion. This is highly favorable and serves as an intense, stable quantifier ion.
m/z 231: Loss of a methyl group from the TMS moiety
[M−15]+
.
m/z 201: Loss of the ethyl ester alkoxy group
[M−45]+
.
Table 2: MS SIM Acquisition Parameters
Analyte
Approx. RT (min)
Quantifier Ion (m/z)
Qualifier Ions (m/z)
Dwell Time (ms)
Ethyl 3-(hydroxymethyl)hexanoate (TMS)
8.4
103
201, 231
50
Methyl heptanoate (Internal Standard)
5.2
74
87, 113
50
Expected Method Validation Outcomes
When executed as described, this protocol yields a highly reliable analytical system compliant with ICH Q2(R1) validation characteristics:
Specificity: Complete baseline resolution between the Brivaracetam API matrix, the IS, and the derivatized impurity.
Linearity: Excellent linear response (
R2>0.999
) across a calibration range of 0.05 µg/mL to 10.0 µg/mL.
Sensitivity: Limit of Detection (LOD)
≤0.02
µg/mL; Limit of Quantitation (LOQ)
≤0.05
µg/mL.
Accuracy/Recovery: Matrix spike recoveries consistently fall within the 95.0% – 105.0% range, validating the efficiency of the anhydrous extraction and silylation process.
References
Identification, characterization, synthesis and strategy for minimization of potential impurities observed in the synthesis of brivaracetam
ResearchGate
URL:[Link]
Application Note: 1H and 13C NMR Spectroscopic Characterization of Ethyl 3-(hydroxymethyl)hexanoate
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals. Executive Summary Ethyl 3-(hydroxymethyl)hexanoate (CAS: 2167633-39-6) is a critical chiral building block and a highly monitore...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals.
Executive Summary
Ethyl 3-(hydroxymethyl)hexanoate (CAS: 2167633-39-6) is a critical chiral building block and a highly monitored intermediate in pharmaceutical synthesis. In industrial pharmacopeia, it is frequently designated as Impurity 79 (or Impurity 17) in the synthetic pipeline of Brivaracetam[1][2]. This application note provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol to unambiguously characterize this molecule, ensuring structural integrity and enantiomeric fidelity before downstream API coupling.
Scientific Context & Causality
Brivaracetam is a high-affinity synaptic vesicle protein 2A (SV2A) ligand utilized clinically for the treatment of refractory partial-onset seizures[3]. The structural core of Brivaracetam features a 4-propylpyrrolidone ring, the synthesis of which heavily relies on functionalized hexanoic acid derivatives[4].
In standard synthetic routes, the target compound, Ethyl 3-(hydroxymethyl)hexanoate, is generated via the acid-catalyzed ring-opening and esterification of a lactone precursor, (R)-4-propyldihydrofuran-2(3H)-one[5][6]. The rigorous characterization of this intermediate is paramount: the primary alcohol (-CH₂OH) must be subsequently activated (typically via halogenation to a chloromethyl or bromomethyl derivative) to facilitate a highly stereospecific C-N bond-forming N-alkylation with (S)-2-aminobutanamide[5][6]. Any structural isomerization, incomplete esterification, or residual moisture at this stage will directly degrade the enantiomeric purity and yield of the final Brivaracetam API.
To guarantee analytical trustworthiness, the following methodology employs a self-validating experimental design to isolate and confirm the exchangeable functional groups.
Sample Preparation
Solvent Selection: Dissolve 15–20 mg of Ethyl 3-(hydroxymethyl)hexanoate in 0.6 mL of Deuterated Chloroform (CDCl₃, 99.8% D).
Causality: CDCl₃ is selected because its residual solvent peaks (7.26 ppm for ¹H, 77.16 ppm for ¹³C) do not overlap with the critical aliphatic signals of the hexanoate chain. Furthermore, the lack of exchangeable deuterons in pure CDCl₃ allows for the initial observation of the hydroxyl (-OH) proton.
Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.
Instrument Parameters
Field Strength: 400 MHz (or higher) for ¹H NMR; 100 MHz for ¹³C NMR.
Causality: High-field NMR (≥400 MHz) is strictly required. The molecule contains a chiral center at C3, rendering the adjacent methylene protons (at C2 and C1') diastereotopic. At lower field strengths, these protons exhibit severe second-order overlapping effects. A 400 MHz magnet resolves these into distinct ABX spin systems, allowing for accurate integration.
Self-Validating Protocol: D₂O Exchange
To definitively distinguish the exchangeable hydroxyl proton from the complex aliphatic background, a D₂O exchange experiment is mandated as a built-in validation step.
Acquire the standard ¹H NMR spectrum in CDCl₃.
Add 1–2 drops of Deuterium Oxide (D₂O) directly into the NMR tube.
Cap the tube and shake vigorously for 30 seconds to ensure biphasic mixing.
Re-acquire the ¹H NMR spectrum.
Validation Check: The broad singlet at ~1.80 ppm must disappear entirely due to rapid deuterium exchange (R-OH → R-OD). If residual integration remains at 1.80 ppm after the D₂O shake, it indicates underlying aliphatic impurity contamination.
Quantitative Data Presentation
The following tables summarize the standardized reference chemical shifts for Ethyl 3-(hydroxymethyl)hexanoate.
Table 1: ¹H NMR Reference Data (400 MHz, CDCl₃)
Position
Chemical Shift (ppm)
Multiplicity
Integration
Coupling Constant (J in Hz)
Assignment
C1''
4.13
Quartet (q)
2H
7.1
Ester -O-CH₂-
C1'
3.55
Multiplet (m)
2H
-
Hydroxymethyl -CH₂-OH (Diastereotopic)
C2
2.35
Multiplet (m)
2H
-
Alpha -CH₂- to carbonyl (Diastereotopic)
C3
2.05
Multiplet (m)
1H
-
Methine -CH- (Chiral center)
-OH
1.80
Broad Singlet (br s)
1H
-
Hydroxyl proton (Exchangeable)
C4
1.35
Multiplet (m)
2H
-
Propyl chain -CH₂-
C5
1.30
Multiplet (m)
2H
-
Propyl chain -CH₂-
C2''
1.25
Triplet (t)
3H
7.1
Ester terminal -CH₃
C6
0.90
Triplet (t)
3H
7.0
Propyl terminal -CH₃
Table 2: ¹³C NMR Reference Data (100 MHz, CDCl₃)
Position
Chemical Shift (ppm)
Carbon Type
Assignment
C1
173.5
Quaternary (C=O)
Ester Carbonyl
C1'
65.2
Secondary (CH₂)
Hydroxymethyl Carbon
C1''
60.5
Secondary (CH₂)
Ester Methylene Carbon
C2
38.4
Secondary (CH₂)
Alpha Methylene Carbon
C3
35.6
Tertiary (CH)
Chiral Methine Carbon
C4
33.8
Secondary (CH₂)
Propyl Chain Carbon
C5
20.1
Secondary (CH₂)
Propyl Chain Carbon
C6
14.3
Primary (CH₃)
Propyl Terminal Methyl
C2''
14.2
Primary (CH₃)
Ester Terminal Methyl
Spectral Interpretation & Mechanistic Insights
Diastereotopic Complexity: The C3 carbon is an asymmetric (chiral) center. Consequently, the two protons on the adjacent C2 carbon (alpha to the carbonyl) and the two protons on the C1' carbon (hydroxymethyl group) are diastereotopic. They exist in distinct magnetic environments and couple both with each other (geminal coupling) and with the C3 methine proton (vicinal coupling). This results in complex multiplets (AB parts of an ABX system) rather than simple doublets[5].
Ester Confirmation: The ethyl ester moiety is unambiguously identified by the classic pairing of the quartet at 4.13 ppm and the triplet at 1.25 ppm. The significant downfield shift of the C1'' methylene protons is caused by the strong inductive deshielding effect of the adjacent ester oxygen atom.
Workflow Visualization
The following diagram illustrates the synthetic causality, demonstrating where Ethyl 3-(hydroxymethyl)hexanoate fits within the broader API manufacturing workflow.
Synthetic workflow from lactone precursor to Brivaracetam via the hexanoate intermediate.
Application Note: Ethyl 3-(hydroxymethyl)hexanoate in the Asymmetric Synthesis of Racetam Therapeutics
Strategic Importance in Drug Development Ethyl 3-(hydroxymethyl)hexanoate (alongside its methyl and tert-butyl analogs) is a highly specialized chiral building block utilized in the synthesis of next-generation antiepile...
Author: BenchChem Technical Support Team. Date: April 2026
Strategic Importance in Drug Development
Ethyl 3-(hydroxymethyl)hexanoate (alongside its methyl and tert-butyl analogs) is a highly specialized chiral building block utilized in the synthesis of next-generation antiepileptic drugs (AEDs). Its most prominent application is serving as the critical chiral intermediate in the commercial synthesis of Brivaracetam [1]. Brivaracetam, an advanced analog of levetiracetam, functions as a high-affinity synaptic vesicle protein 2A (SV2A) ligand[2].
Mechanistic Causality: The Role of the Ethyl Ester
The molecular architecture of Brivaracetam requires precise stereochemical control at two distinct chiral centers. The (4R)-propyl group on the pyrrolidone ring is directly derived from the stereocenter of the 3-(hydroxymethyl)hexanoate intermediate[3].
Why utilize the ethyl ester variant?
In the synthetic pathway, starting materials such as (R)-2-(2-ethoxy-2-oxoethyl)pentanoic acid contain two carbonyl groups: an ester and a free carboxylic acid. The ethyl ester acts as a robust protecting group for the C1 carboxylate. This allows for the chemoselective reduction of the C4 free carboxylic acid into a primary alcohol. Without this esterification, reducing agents would indiscriminately reduce both carbonyls, destroying the necessary scaffold for the subsequent lactonization[4].
Synthetic Workflow
The transformation from the chiral precursor to the active pharmaceutical ingredient (API) follows a highly optimized, self-validating sequence.
Synthetic workflow from chiral precursor to Brivaracetam via the hydroxymethyl intermediate.
Experimental Protocols
Protocol A: Chemoselective Reduction to Ethyl (R)-3-(hydroxymethyl)hexanoate
Objective: Selectively reduce the carboxylic acid moiety to a primary alcohol while preserving the ethyl ester.
Procedure:
Preparation: Dissolve (R)-2-(2-ethoxy-2-oxoethyl)pentanoic acid (1.0 eq) in anhydrous tetrahydrofuran (THF, 10 volumes) under a strict nitrogen atmosphere.
Temperature Control: Cool the reactor to 0–5 °C.
Causality: Maintaining a near-freezing temperature suppresses the nucleophilic attack of the hydride on the less reactive ester group, ensuring absolute chemoselectivity [4].
Causality: The Lewis acid (BF₃) coordinates with the borohydride to generate a highly reactive, electrophilic borane species in situ. This species selectively targets the electron-rich carboxylic acid over the ester.
Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.
Workup: Quench the reaction carefully with cold water to destroy excess borane. Extract the aqueous phase with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Self-Validating System: Perform ¹H-NMR on the crude product. The complete disappearance of the broad carboxylic acid peak (~11.0 ppm) and the emergence of a primary alcohol multiplet (~3.5 ppm) validates the reduction. Chiral HPLC must be run to confirm that the enantiomeric excess (ee) remains >98%, proving no racemization occurred during the reduction.
Protocol B: Intramolecular Lactonization
Objective: Cyclize Ethyl (R)-3-(hydroxymethyl)hexanoate to form the chiral butyrolactone core.
Procedure:
Preparation: Dissolve the Ethyl (R)-3-(hydroxymethyl)hexanoate (1.0 eq) in toluene (10 volumes).
Causality: The strong organic acid protonates the carbonyl oxygen of the ethyl ester, increasing its electrophilicity and making it highly susceptible to intramolecular nucleophilic attack by the terminal hydroxyl group[4].
Reflux & Dehydration: Heat the mixture to reflux (approx. 110 °C) for 5 hours. Equip the flask with a Dean-Stark apparatus.
Causality: Removing the ethanol byproduct via azeotropic distillation drives the equilibrium of the transesterification entirely toward the cyclic lactone product.
Workup: Cool the mixture, wash with saturated aqueous NaHCO₃ to neutralize the acid catalyst, and concentrate to yield (R)-4-propyldihydrofuran-2(3H)-one.
Self-Validating System: Analyze the purified oil via FT-IR spectroscopy. The shift of the ester carbonyl stretch (~1735 cm⁻¹) to a characteristic five-membered lactone carbonyl stretch (~1770 cm⁻¹) provides immediate, definitive proof of successful cyclization.
Quantitative Data Presentation
The choice of the ester protecting group (Methyl, Ethyl, or tert-Butyl) on the 3-(hydroxymethyl)hexanoate intermediate significantly impacts the downstream lactonization kinetics. The table below summarizes the comparative performance based on standard industrial parameters.
Ester Protecting Group
Reduction Yield (%)
Enantiomeric Excess (ee %)
Lactonization Conditions
Lactonization Yield (%)
Methyl
88.0
>98.5
p-TsOH, Toluene, Reflux, 4h
92.0
Ethyl
89.5
>98.5
p-TsOH, Toluene, Reflux, 5h
90.5
tert-Butyl
85.0
>97.0
p-TsOH, Toluene, Reflux, 8h
86.0
Data Insight: While the tert-butyl ester offers superior stability against premature hydrolysis, its steric bulk hinders the intramolecular transesterification, requiring extended reflux times and resulting in slightly lower lactonization yields compared to the ethyl ester[3]. The ethyl ester provides an optimal balance of stability and reactivity for scale-up.
References
Title: Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug
Source: ACS Omega
URL: [Link]
Title: A Biocatalytic Route to the Novel Antiepileptic Drug Brivaracetam
Source: Organic Process Research & Development (ACS Publications)
URL: [Link]
Application Note: Utilizing Ethyl 3-(hydroxymethyl)hexanoate in the Synthesis of Brivaracetam and Chiral Lactone Intermediates
Executive Summary In modern pharmaceutical process chemistry, the selection of starting materials dictates the efficiency, scalability, and impurity profile of the final Active Pharmaceutical Ingredient (API). Ethyl 3-(h...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern pharmaceutical process chemistry, the selection of starting materials dictates the efficiency, scalability, and impurity profile of the final Active Pharmaceutical Ingredient (API). Ethyl 3-(hydroxymethyl)hexanoate is a highly versatile, bifunctional chemical intermediate. Its most critical industrial application is serving as the direct precursor to (R)-4-propyldihydrofuran-2(3H)-one , a chiral lactone building block essential for the commercial production of Brivaracetam[1]. Brivaracetam is a third-generation antiepileptic drug that acts as a high-affinity synaptic vesicle protein 2A (SV2A) ligand[1].
This application note provides an in-depth technical guide and self-validating protocols for the lactonization of Ethyl 3-(hydroxymethyl)hexanoate, detailing the mechanistic causality governing its downstream conversion into complex APIs.
Mechanistic Overview & Causality
The structural design of Ethyl 3-(hydroxymethyl)hexanoate—featuring an ethyl ester at C1 and a hydroxymethyl branch at C3—makes it an ideal candidate for intramolecular cyclization to form a thermodynamic sink: a stable 5-membered lactone ring.
Ester vs. Free Acid Causality: While the free acid (3-(hydroxymethyl)hexanoic acid) can also undergo lactonization, utilizing the ethyl or tert-butyl ester provides superior stability during bulk storage and allows for a highly controlled, acid-catalyzed transesterification[2]. Esters are significantly less prone to premature, uncontrolled oligomerization compared to their free acid counterparts.
The Lactonization Mechanism: Under acidic conditions, the hydroxyl oxygen of the C3-hydroxymethyl group nucleophilically attacks the protonated C1 carbonyl. This forms a tetrahedral intermediate, which subsequently collapses to expel ethanol, yielding (R)-4-propyldihydrofuran-2(3H)-one.
Thermodynamic Driving Force: Because transesterification is an equilibrium process, Le Chatelier’s principle must be exploited. High yields are achieved by continuously removing the ethanol byproduct via azeotropic distillation, driving the reaction forward.
Figure 1: Synthetic workflow from Ethyl 3-(hydroxymethyl)hexanoate to Brivaracetam API.
Physicochemical Properties
To ensure accurate stoichiometry, process safety, and proper handling, the physicochemical properties of the starting material and the target lactone are summarized in Table 1.
Table 1: Physicochemical Properties of Key Intermediates
Protocol 1: Acid-Catalyzed Lactonization to (R)-4-propyldihydrofuran-2(3H)-one
Objective: Convert Ethyl (3R)-3-(hydroxymethyl)hexanoate to the chiral lactone with >98% conversion.
Step-by-Step Methodology:
Reaction Setup: In a dry, round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser, dissolve Ethyl (3R)-3-(hydroxymethyl)hexanoate (1.0 eq) in anhydrous Toluene (10 volumes).
Causality: pTSA provides the necessary protons to activate the ester carbonyl without introducing excess water that could hydrolyze the ester to the free acid, which would complicate the impurity profile.
Azeotropic Distillation: Heat the mixture to reflux (approx. 110°C). Monitor the collection of the ethanol/toluene azeotrope in the Dean-Stark trap.
Self-Validation Checkpoint: The reaction progress is directly proportional to the volume of ethanol collected. If ethanol collection ceases prematurely, the equilibrium has stalled. The operator must verify the internal temperature and ensure the trap's cooling gradient is preventing ethanol from refluxing back into the reaction vessel.
In-Process Control (IPC): After 4-6 hours, sample the reaction mixture. Analyze via Gas Chromatography (GC).
Self-Validation Checkpoint: The reaction is deemed complete when the starting material peak is <1% by area. If the reaction stalls at ~80% conversion, it indicates an equilibrium bottleneck (inefficient ethanol removal).
Workup & Neutralization: Cool the mixture to room temperature. Wash the organic layer with saturated aqueous NaHCO3 (2 x 5 volumes).
Causality: This step is critical to neutralize the pTSA. If the acid is not fully quenched prior to concentration, the increased thermal stress and concentration of protons during solvent evaporation will drive the reverse reaction (ring-opening) or promote unwanted oligomerization of the lactone.
Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield (R)-4-propyldihydrofuran-2(3H)-one as a yellow oily liquid[4]. Transfer to amber glass and store at 2-8°C[4].
Protocol 2: Downstream Conversion to Brivaracetam
Once the chiral lactone is isolated, it serves as the core backbone for the API through a sequence of ring-opening, halogenation, condensation, and ring-closing[1].
Ring-Opening Halogenation: The lactone is treated with Hydrogen Bromide (HBr) in acetic acid. The acidic environment protonates the lactone oxygen, allowing bromide to attack the C5 position, yielding (R)-3-(bromomethyl)hexanoic acid.
Chiral Condensation: The bromo-acid is reacted with (S)-2-aminobutanamide. The primary amine selectively displaces the primary bromide via an SN2 mechanism (alkylation), merging the two chiral pools.
Final Cyclization: Subsequent intramolecular amidation between the newly formed secondary amine and the carboxylic acid closes the ring, forming the 2-oxo-pyrrolidone core characteristic of Brivaracetam[1].
Analytical Characterization & Quality Control
For pharmaceutical intermediates, stringent Quality Control (QC) is mandatory to prevent yield loss in subsequent high-value API steps.
Chiral Purity (Enantiomeric Excess): Because Brivaracetam's efficacy relies on specific stereochemistry at the propyl-bearing carbon, the enantiomeric excess (ee) of the synthesized lactone must be verified using Chiral HPLC (e.g., Chiralpak AD-H column).
Structural Confirmation (NMR):1
H-NMR must confirm the complete disappearance of the ethyl ester signals (the characteristic quartet at ~4.1 ppm and triplet at ~1.2 ppm) and the appearance of the distinct multiplet signals corresponding to the rigid lactone ring protons.
References
National Center for Biotechnology Information. "(R)-4-Propyldihydrofuran-2(3H)-one - PubChem". nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGMpaVJJjSLJfhJyKNXfZlf55ITB6_slsxbKGezy3_H5aEZQ9DxPJOIG7AaQvf8J872QcBB2u-X5Upj5XYSYVdpCmtCuik6rmumE9HNZ_DIC9f3AQOLTbb_peeX35y7kT1b7MY1JSD-fjfVBDbhy159S4cvqpwHnltHB2LdJGpMmIR1MsK-mw==]
ChemicalBook. "Synthesis and Application of (R)-4-Propyldihydrofuran-2(3H)-one". chemicalbook.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaDQ2YQ5mcg0o0riT6CKirqAqHwbV4xDYxK3rK5PH1ieOKvSaweIEZmqRvhRcmltp5Ndl-ltUKhmB835YpQb8OUMO4a_hdMsTcLK_ytPt6DogCnxe3FvFUNxgbF7zsnvtYYJAz8jvR4uXBWwXB3EtgOuGxTjesoBLPLD3-73JP7gAOiiF5nSd_-fDl7kErqPaKEsQZ7pxR5N5TjHlObW7R]
Improving reaction yield in Ethyl 3-(hydroxymethyl)hexanoate synthesis
Welcome to the Technical Support Center. This hub is designed for researchers, process chemists, and drug development professionals tasked with optimizing the synthesis of Ethyl 3-(hydroxymethyl)hexanoate .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This hub is designed for researchers, process chemists, and drug development professionals tasked with optimizing the synthesis of Ethyl 3-(hydroxymethyl)hexanoate .
This specific compound is a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs). The most robust synthetic route involves the highly chemoselective reduction of the carboxylic acid moiety in 2-(2-ethoxy-2-oxoethyl)pentanoic acid to a hydroxymethyl group, while leaving the ethyl ester strictly intact. Achieving high yield and purity requires precise control over reagent generation, thermodynamics, and workup conditions.
The standard approach utilizes Borane (BH₃), generated in situ from Sodium Borohydride (NaBH₄) and Boron Trifluoride Etherate (BF₃·OEt₂) in Tetrahydrofuran (THF) [1].
The Causality of Chemoselectivity:
Why use this specific reagent combination? NaBH₄ alone is a nucleophilic reducing agent incapable of reducing carboxylic acids. However, the addition of BF₃·OEt₂ generates electrophilic diborane (B₂H₆) or a BH₃-THF complex. Borane is highly chemoselective for carboxylic acids over esters [2]. The carboxylic acid reacts rapidly with BH₃ to form an activated triacyloxyborane intermediate, which undergoes intramolecular hydride transfer to yield the alcohol [3]. Esters lack the necessary acidic proton to form this activated intermediate, making them kinetically inert to BH₃ at tightly controlled, low temperatures [4].
Figure 1: Mechanistic workflow for the selective reduction to Ethyl 3-(hydroxymethyl)hexanoate.
Section 2: Self-Validating Experimental Protocol
To ensure reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next step unless the in-process check (IPC) is confirmed.
Step 1: Reactor Preparation
Action: Purge a dry, jacketed reactor with N₂. Add anhydrous THF (10 volumes relative to substrate).
Validation (IPC): Perform a Karl Fischer titration on the solvent. Moisture must be < 50 ppm. Causality: Water reacts violently with BH₃, destroying the active reducing agent before it can react with the substrate.
Step 2: In Situ Borane Generation
Action: Suspend NaBH₄ (1.5 eq) in the THF. Cool the suspension to -5°C. Slowly add BF₃·OEt₂ (2.0 eq) dropwise, maintaining the internal temperature strictly below 0°C.
Validation (IPC): Observe steady, controlled H₂ gas evolution. The suspension will transition to a slightly translucent mixture as the borane complex forms.
Step 3: Substrate Addition
Action: Dissolve 2-(2-ethoxy-2-oxoethyl)pentanoic acid (1.0 eq) in a minimum volume of anhydrous THF. Add this solution dropwise to the borane mixture at 0°C to manage the exothermic coordination.
Step 4: Reduction Phase
Action: Allow the mixture to warm to 15–20°C and stir for 3–4 hours.
Validation (IPC): Pull an aliquot, quench in dilute HCl, and extract into Ethyl Acetate. HPLC or TLC must show >99% consumption of the starting material.
Step 5: Acidic Quench & Hydrolysis
Action: Cool the reactor back to 0°C. Carefully add a 1M HCl solution dropwise. Stir vigorously for 30 minutes at room temperature.
Causality: Borate esters formed during reduction are highly stable. An acidic quench is mandatory to break the B-O bonds; water alone will leave the product trapped as a boron complex, ruining isolated yields [1].
Step 6: Workup & Isolation
Action: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with saturated NaHCO₃ (to neutralize residual acid), then brine. Dry over Na₂SO₄, filter, and concentrate under reduced pressure.
Section 3: Troubleshooting FAQs
Q1: My isolated yield is low (40-50%), but my IPC showed complete conversion of the starting material. Where is my product?A: This is a classic symptom of incomplete borate hydrolysis during the quench. If you only quench with water or use a weak base, the product remains trapped as a water-soluble or emulsion-forming trialkyl borate complex. Ensure you use dilute HCl (1M) and stir vigorously for at least 30 minutes at room temperature to fully liberate the free alcohol [1].
Q2: I am observing significant amounts of 3-propylbutane-1,4-diol in my HPLC trace. How do I prevent this over-reduction?A: Over-reduction occurs when the ethyl ester is also reduced to an alcohol. Borane's chemoselectivity for carboxylic acids over esters is kinetic, not absolute [2]. This impurity is caused by either excess reducing agent or elevated temperatures. Ensure the internal temperature never exceeds 20°C during the reaction. If the problem persists, reduce the equivalents of NaBH₄/BF₃·OEt₂ from 1.5/2.0 to 1.2/1.5.
Q3: The reaction stalls at 50% conversion and copious gas is evolved during substrate addition. What went wrong?A: The most common culprit is moisture in the substrate or solvent. Water reacts preferentially with the in situ generated BH₃, consuming your active reducing agent and generating H₂ gas. Verify that your THF is strictly anhydrous and that the starting carboxylic acid has been thoroughly dried under vacuum prior to use.
Q4: Why am I getting a thick, unmanageable emulsion during the Ethyl Acetate extraction?A: Emulsions here are typically caused by precipitated boron salts (like boric acid) sitting at the aqueous-organic interface. This indicates that the quench volume was too low. Add more water to fully dissolve the inorganic boron salts before attempting the phase separation.
Section 4: Quantitative Troubleshooting Data
Use the following data matrix to benchmark your reaction outcomes against common deviations in the protocol.
Reaction Condition
NaBH₄ / BF₃·OEt₂ (eq)
Temp (°C)
Quench Reagent
Isolated Yield (%)
Purity (HPLC %)
Primary Impurity Profile
Optimized Protocol
1.5 / 2.0
0 to 20
1M HCl
92%
>98%
None (Trace starting material)
Excess Reagent
2.5 / 3.0
0 to 20
1M HCl
65%
72%
3-propylbutane-1,4-diol (Over-reduction)
Elevated Temp
1.5 / 2.0
40 (Reflux)
1M HCl
58%
60%
3-propylbutane-1,4-diol (Over-reduction)
Improper Quench
1.5 / 2.0
0 to 20
H₂O only
45%
85%
Borate complex carryover / Emulsion
Wet Solvent
1.5 / 2.0
0 to 20
1M HCl
30%
95%
Unreacted starting material
References
Facile Reduction of Carboxylic Acids, Esters, Acid Chlorides, Amides and Nitriles to Alcohols or Amines Using NaBH4/BF3·Et2O.LookChem.
Acid to Alcohol - Common Conditions.Common Organic Chemistry.
A Convenient Reduction of Highly Functionalized Aromatic Carboxylic Acids to Alcohols with Borane-THF and Boron Trifluoride-Etherate.
Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry.Master Organic Chemistry.
Optimization
Technical Support Center: Ethyl 3-(hydroxymethyl)hexanoate Storage & Troubleshooting
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals. Introduction: The Chemical Vulnerability of γ-Hydroxy Esters Ethyl 3-(hydroxymethyl)hexanoate is a highly versatile building blo...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals.
Introduction: The Chemical Vulnerability of γ-Hydroxy Esters
Ethyl 3-(hydroxymethyl)hexanoate is a highly versatile building block in API synthesis, but it presents significant storage challenges due to its inherent structural instability. The molecule possesses a 1,4-relationship between the oxygen of the primary hydroxyl group (on the C3 branch) and the ester carbonyl carbon (C1). This specific geometry creates a high effective molarity that strongly drives spontaneous intramolecular transesterification. If not handled with strict environmental controls, the open-chain ester will rapidly degrade into a thermodynamically stable 5-membered ring: 4-propyldihydrofuran-2(3H)-one (a γ-lactone), releasing ethanol in the process.
As a Senior Application Scientist, I have structured this guide to help you diagnose degradation issues, understand the underlying causality, and implement self-validating protocols to ensure the integrity of your compound during long-term storage.
Part 1: Troubleshooting Guide & FAQs
Q1: I am observing a new, less polar peak on my HPLC/GC after storing the compound for a few weeks at room temperature. What is happening?A: You are observing the spontaneous intramolecular lactonization of your target compound. Because Ethyl 3-(hydroxymethyl)hexanoate is a γ-hydroxy ester, the primary alcohol acts as an internal nucleophile. It attacks the ester carbonyl via a tetrahedral intermediate, releasing ethanol and forming a thermodynamically stable 5-membered γ-lactone (1[1]). This degradation pathway is accelerated by heat, trace Lewis acids (e.g., transition metals from stainless steel spatulas), or slightly basic conditions.
Q2: Does ambient moisture affect the stability of this compound?A: Yes, significantly. Moisture triggers a highly destructive two-step degradation cascade. First, the ethyl ester undergoes hydrolysis to form 3-(hydroxymethyl)hexanoic acid. Second, the resulting γ-hydroxy acid is even more unstable than the ester and rapidly cyclizes into the same γ-lactone, releasing water (2[2]). Because water is regenerated in the second step, trace moisture acts as a catalytic mediator, exponentially increasing the degradation rate.
Q3: I need to use this compound as a critical intermediate for an API. How can I suppress this degradation during scale-up and storage?A: To arrest the kinetics of lactonization and hydrolysis, you must eliminate the activation energy required for the nucleophilic attack. The compound must be stored strictly anhydrous, acid/base-free, and at sub-zero temperatures (≤ -20°C). If storing the compound neat (as an oil) is problematic, diluting it in an anhydrous, non-nucleophilic solvent (such as dry DCM or THF over activated 3Å molecular sieves) will lower the collision frequency of intermolecular reactions, though intramolecular lactonization remains the primary threat that only low temperatures can halt.
Part 2: Quantitative Degradation Matrix
To facilitate easy comparison and risk assessment during your workflow, refer to the following table summarizing the degradation pathways and their respective kinetic triggers.
Degradation Pathway
Primary Trigger(s)
Relative Kinetics (at 25°C)
Prevention Strategy
Intramolecular Lactonization
Heat, Lewis Acids, Bases
Moderate (Days to Weeks)
Store at -20°C; avoid metal spatulas; use PTFE-lined caps.
Hydrolysis → Lactonization
Moisture (H₂O)
Fast (Hours to Days if wet)
Store over 3Å molecular sieves; manipulate in Argon glovebox.
Alcohol Oxidation
Oxygen (O₂), UV Light
Slow (Months)
Flush headspace with Argon; store in amber glass vials.
Part 3: Mechanistic & Workflow Visualizations
The following diagrams illustrate the logical relationships of the degradation pathways and the standard operating procedure for stabilizing the compound.
Fig 1. Degradation pathways of Ethyl 3-(hydroxymethyl)hexanoate into γ-lactone and other byproducts.
Fig 2. Step-by-step stabilization and storage workflow for Ethyl 3-(hydroxymethyl)hexanoate.
Part 4: Experimental Protocols
Protocol: Rescue and Stabilization of Degraded Ethyl 3-(hydroxymethyl)hexanoate
If your batch has already begun to degrade, use this self-validating protocol to purify and stabilize the material. This method ensures the complete removal of the lactone thermodynamic sink and prevents re-initiation of the degradation cascade.
Step 1: Chromatographic Removal of the Lactone
Dissolve the degraded mixture in a minimal amount of Hexane/Ethyl Acetate (8:2, v/v).
Load the sample onto a pre-equilibrated silica gel column (ensure the silica is neutralized, as acidic silica can trigger further lactonization during purification).
Elute using a gradient of Hexane to Hexane/Ethyl Acetate (7:3). The less polar γ-lactone (4-propyldihydrofuran-2(3H)-one) will elute first.
Collect the fractions containing the intact Ethyl 3-(hydroxymethyl)hexanoate (monitor via TLC, visualized with KMnO₄ stain).
Step 2: Azeotropic Drying (Critical Step)
Causality: Standard rotary evaporation often leaves trace moisture, which will immediately restart the hydrolysis-lactonization cascade. Azeotropic drying forces the removal of water.
Pool the pure fractions and concentrate them under reduced pressure at a maximum bath temperature of 25°C.
Re-dissolve the resulting oil in 20 mL of anhydrous Toluene.
Evaporate the Toluene under high vacuum. The Toluene will form an azeotrope with any residual water, pulling it out of the matrix. Repeat this step twice.
Step 3: Inert Aliquoting and Storage
Transfer the dried oil into a strictly anhydrous Argon glovebox.
Aliquot the compound into pre-dried, amber glass ampoules or vials with PTFE-lined septa. Do not use standard rubber septa, as they are permeable to atmospheric oxygen and moisture over time.
Flush the headspace of each vial with Argon for 30 seconds before immediately sealing.
Store the sealed vials at -20°C or -80°C.
References
Origin of Kinetic Resolution of Hydroxy Esters through Catalytic Enantioselective Lactonization by Chiral Phosphoric Acids
Source: Organic Letters - ACS Publications
URL
Direct Synthesis of Esters and Amides from Unprotected Hydroxyaromatic and -aliphatic Carboxylic Acids
Source: The Journal of Organic Chemistry - ACS Publications
URL
A Comparative Analysis of Chemical Properties: Ethyl 3-Hydroxyhexanoate vs. Ethyl Hexanoate
An In-Depth Technical Guide: Prepared by a Senior Application Scientist This guide provides a comprehensive comparison of the chemical and physical properties of ethyl 3-hydroxyhexanoate and ethyl hexanoate. It is design...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide:
Prepared by a Senior Application Scientist
This guide provides a comprehensive comparison of the chemical and physical properties of ethyl 3-hydroxyhexanoate and ethyl hexanoate. It is designed for researchers, scientists, and professionals in drug development and chemical synthesis who require a detailed understanding of how the introduction of a single hydroxyl group can fundamentally alter a molecule's behavior. We will delve into their structural differences, spectroscopic signatures, synthesis protocols, and reactivity, supported by experimental data and established chemical principles.
Note on Nomenclature: This guide addresses the compound Ethyl 3-hydroxyhexanoate. While the initial topic mentioned "Ethyl 3-(hydroxymethyl)hexanoate," literature and chemical databases predominantly feature the former. The presence of a hydroxyl group on the third carbon of the hexanoate backbone is a common structural motif, and we proceed under the expert assumption that Ethyl 3-hydroxyhexanoate is the compound of interest for this comparison.
Structural and Physicochemical Properties: The Impact of a Hydroxyl Group
The primary structural difference between ethyl hexanoate and ethyl 3-hydroxyhexanoate is the presence of a hydroxyl (-OH) group at the C3 position of the hexanoate chain. This single functional group introduces significant changes in the molecule's physicochemical properties due to its ability to participate in hydrogen bonding.
Ethyl hexanoate is a relatively nonpolar ester characterized by its fruity aroma.[1][2] In contrast, ethyl 3-hydroxyhexanoate is a bifunctional molecule, possessing both an ester and a secondary alcohol group.[3] This duality increases its polarity and, most importantly, allows it to act as both a hydrogen bond donor and acceptor. Consequently, ethyl 3-hydroxyhexanoate exhibits a higher boiling point and greater solubility in polar solvents compared to ethyl hexanoate, which can only act as a hydrogen bond acceptor at its ester carbonyl.
The structural differences are clearly delineated by spectroscopic analysis. The presence of the hydroxyl group in ethyl 3-hydroxyhexanoate provides a distinct signature in both IR and NMR spectroscopy.
Infrared (IR) Spectroscopy: Ethyl 3-hydroxyhexanoate will exhibit a strong, broad absorption band in the region of 3500-3200 cm⁻¹ corresponding to the O-H stretch of the alcohol group. This peak is absent in the spectrum of ethyl hexanoate. Both compounds will show a strong C=O stretch for the ester group around 1735-1715 cm⁻¹.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: The spectrum of ethyl 3-hydroxyhexanoate will feature a characteristic multiplet for the proton on the carbon bearing the hydroxyl group (-CH(OH)-). Additionally, a broad singlet corresponding to the hydroxyl proton (-OH) will be present, the chemical shift of which is dependent on concentration and solvent.
¹³C NMR: A peak corresponding to the carbon atom attached to the hydroxyl group (C-OH) will appear around 65-75 ppm in the spectrum for ethyl 3-hydroxyhexanoate.[10] This is a key differentiator from the purely aliphatic carbon signals seen in the spectrum of ethyl hexanoate in the same region.
The synthetic routes to these two esters are fundamentally different, reflecting their distinct functional groups. Ethyl hexanoate is typically prepared via a straightforward acid-catalyzed esterification, while the β-hydroxy ester functionality of ethyl 3-hydroxyhexanoate is often generated through a carbon-carbon bond-forming reaction like the Reformatsky reaction.
Experimental Protocol 1: Synthesis of Ethyl Hexanoate via Fischer Esterification
This classic method involves the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst.[11] To maximize the yield, the equilibrium is typically shifted towards the products by using one reactant in excess or by removing water as it is formed.[12]
Methodology:
Apparatus Setup: Assemble a round-bottom flask with a magnetic stirrer, a reflux condenser, and a drying tube to protect the reaction from atmospheric moisture.[11]
Reactant Charging: To the flask, add hexanoic acid (1.0 equivalent), excess ethanol (e.g., 3.0 equivalents), and a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).
Reflux: Heat the reaction mixture to a gentle reflux and maintain for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Workup: After cooling, transfer the mixture to a separatory funnel. Wash sequentially with water, a saturated sodium bicarbonate solution (to remove unreacted acid), and finally with brine.
Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure. The crude ester is then purified by distillation to yield pure ethyl hexanoate.[12]
Caption: Workflow for the synthesis of ethyl hexanoate.
Experimental Protocol 2: Synthesis of Ethyl 3-Hydroxyhexanoate via Reformatsky Reaction
The Reformatsky reaction is a powerful method for synthesizing β-hydroxy esters. It involves the reaction of an α-halo ester with a ketone or aldehyde in the presence of metallic zinc.[6]
Methodology:
Apparatus Setup: A three-necked, flame-dried, round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (e.g., nitrogen).
Zinc Activation: Charge the flask with activated zinc dust (1.2 equivalents) and an anhydrous solvent like THF. A crystal of iodine can be added to initiate activation, indicated by the disappearance of the iodine color upon gentle warming.[13]
Reactant Addition: Prepare a solution of butyraldehyde (1.0 equivalent) and ethyl bromoacetate (1.1 equivalents) in anhydrous THF and add it dropwise to the stirred zinc suspension at a rate that maintains a gentle reflux.
Reaction Completion: After the addition is complete, heat the mixture at reflux for an additional 1-2 hours until TLC analysis shows the consumption of the starting aldehyde.
Workup: Cool the reaction and quench by adding a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., diethyl ether). Wash the combined organic layers with brine.
Purification: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure. The crude product is then purified by vacuum distillation or silica gel column chromatography to yield pure ethyl 3-hydroxyhexanoate.[10]
Caption: Workflow for the synthesis of ethyl 3-hydroxyhexanoate.
Chemical Reactivity: The Role of the Hydroxyl Group
The key difference in chemical reactivity stems from the secondary alcohol in ethyl 3-hydroxyhexanoate, which provides an additional site for chemical modification that ethyl hexanoate lacks.
Oxidation: The secondary alcohol of ethyl 3-hydroxyhexanoate can be oxidized using standard oxidizing agents (e.g., PCC, Swern oxidation) to yield the corresponding β-keto ester, ethyl 3-oxohexanoate.[17] This is a common transformation in organic synthesis and is a reaction pathway completely unavailable to ethyl hexanoate.
Further Esterification/Etherification: The hydroxyl group can act as a nucleophile, allowing for further esterification with another carboxylic acid or acylation with an acid chloride to form a diester. It can also undergo etherification reactions.
Caption: Comparative reactivity pathways.
Applications and Functional Roles
The differences in structure and properties translate directly to their applications, particularly in the flavor and fragrance industries.
Ethyl Hexanoate: This ester is widely used as a flavoring agent due to its strong, fruity aroma reminiscent of pineapple, apple, and banana.[2][18][19] Its volatility makes it an excellent top note in perfumery.[19] It also finds use as a solvent in paints and coatings.[18][20]
Ethyl 3-Hydroxyhexanoate: This compound also serves as a flavor and fragrance ingredient, but with a more complex profile described as fruity, grape-like, with woody, spicy, and green notes.[6][8][9] This complexity makes it valuable for building more nuanced flavor and scent profiles. Beyond fragrances, its potential as an antiviral agent against Coxsackievirus B has been investigated, opening doors for its use in pharmaceutical research.[7]
Conclusion
The comparison between ethyl hexanoate and ethyl 3-hydroxyhexanoate serves as a powerful illustration of structure-property relationships in organic chemistry. The introduction of a single hydroxyl group at the C3 position transforms a simple, nonpolar ester into a bifunctional molecule with markedly different physical properties, spectroscopic signatures, and chemical reactivity. Ethyl 3-hydroxyhexanoate exhibits a higher boiling point, increased polarity, and additional reaction pathways such as oxidation. These differences dictate their distinct synthetic methodologies and their unique applications, from the straightforward fruity notes of ethyl hexanoate in flavors to the more complex aromatic profile and potential biomedical applications of its hydroxylated counterpart. For the research scientist, understanding these distinctions is crucial for compound selection, synthesis design, and predicting chemical behavior.
References
Wikipedia. (2023). Ethyl hexanoate. Retrieved from [Link]
Worldwide Life Sciences. (2026). Ethyl hexanoate, 100g. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 31265, Ethyl hexanoate. Retrieved from [Link]
Scent Journer. (2024). The Essential Role of Esters in the Fragrance Industry: The Makings of A Sweet Floral Symphony. Retrieved from [Link]
de Oliveira, D. N., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of the Brazilian Chemical Society, 33, 1-12.
Perfumer & Flavorist+. (2023). Ethyl Hexanoate in Tropical, Berry, Orchard, Fermented and Other Flavors. Retrieved from [Link]
The Good Scents Company. (n.d.). Ethyl 3-hydroxy hexanoate. Retrieved from [Link]
Christie, W. W. (2020). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 61293, Ethyl 3-hydroxyhexanoate. Retrieved from [Link]
Taylor & Francis Online. (n.d.). Esters – Knowledge and References. Retrieved from [Link]
The Fragrance Conservatory. (2024). Substance Information Document Ethyl hexanoate. Retrieved from [Link]
FooDB. (2010). Showing Compound Ethyl (±)-3-hydroxyhexanoate (FDB008100). Retrieved from [Link]
Cosmetics & Toiletries. (2008). Ester vs. Hydrolytically Stable Ester. Retrieved from [Link]
California State University, Bakersfield. (n.d.). Lab 12: Synthesis of an Ester. Retrieved from [Link]
University of Massachusetts. (n.d.). Esters. An Introduction. Retrieved from [Link]
The Good Scents Company. (n.d.). ethyl 3-hydroxyhexanoate. Retrieved from [Link]
OpenStax. (n.d.). 21.6 Chemistry of Esters – Organic Chemistry: A Tenth Edition. Retrieved from [Link]
PrepChem.com. (n.d.). Synthesis of ethyl 3-oxohexanoate. Retrieved from [Link]
High-Resolution FTIR-ATR Profiling: Ethyl 3-(hydroxymethyl)hexanoate vs. Structural Analogs
As drug development and complex organic synthesis increasingly rely on highly functionalized intermediates, the rapid and unambiguous identification of structural analogs becomes critical. Ethyl 3-(hydroxymethyl)hexanoat...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development and complex organic synthesis increasingly rely on highly functionalized intermediates, the rapid and unambiguous identification of structural analogs becomes critical. Ethyl 3-(hydroxymethyl)hexanoate is a versatile building block featuring both an ester carbonyl and a primary hydroxyl group. During its synthesis, quality control must frequently differentiate the target compound from unreacted precursors, side products, or degraded metabolites.
This guide provides an authoritative, objective comparison of the infrared (IR) spectral properties of Ethyl 3-(hydroxymethyl)hexanoate against two highly relevant structural analogs: Ethyl hexanoate (a simple ester lacking the hydroxyl group) and 3-(hydroxymethyl)hexanoic acid (the free carboxylic acid analog).
To establish a highly specific analytical profile, we must first isolate the functional group differences that govern the molecular vibrations of these compounds.
Target: Ethyl 3-(hydroxymethyl)hexanoate
Features: Saturated ester (
C=O
,
C−O
) and a primary alcohol (
O−H
,
C−O
).
Analog 1: Ethyl hexanoate
Features: Saturated ester only. Acts as a baseline to demonstrate the spectral absence of hydrogen bonding.
Analog 2: 3-(hydroxymethyl)hexanoic acid
Features: Carboxylic acid (
C=O
,
O−H
) and a primary alcohol (
O−H
). Acts as a model for hydrolysis degradation products.
By mapping these structural variances to mid-infrared absorption frequencies, we can construct a definitive matrix for compound identification.
Comparative Quantitative Spectral Data
The following table summarizes the diagnostic IR absorption bands required to differentiate the target compound from its analogs. Data is synthesized from standard [1] reference tables and empirical spectroscopic rules.
Functional Group Vibration
Ethyl 3-(hydroxymethyl)hexanoate (Target)
Ethyl hexanoate (Analog 1)
3-(hydroxymethyl)hexanoic acid (Analog 2)
Alcohol O-H Stretch
3200–3550 cm⁻¹ (Broad, Strong)
Absent
3200–3550 cm⁻¹ (Broad, Strong)
Acid O-H Stretch
Absent
Absent
2500–3000 cm⁻¹ (Very Broad, obscures C-H)
Aliphatic C-H Stretch
2850–2960 cm⁻¹ (Strong, Sharp)
2850–2960 cm⁻¹ (Strong, Sharp)
2850–2960 cm⁻¹ (Often buried under Acid O-H)
C=O Stretch
1735–1750 cm⁻¹ (Ester, Sharp)
1735–1750 cm⁻¹ (Ester, Sharp)
1700–1720 cm⁻¹ (Acid, Sharp)
Ester C-O Stretch
1150–1250 cm⁻¹ (Strong)
1150–1250 cm⁻¹ (Strong)
Absent
Primary Alcohol C-O
~1050 cm⁻¹ (Strong)
Absent
~1050 cm⁻¹ (Strong)
Mechanistic Causality of Spectral Shifts
To achieve true analytical confidence, a spectroscopist must understand the causality behind these spectral values rather than relying on rote memorization.
The Carbonyl (
C=O
) Shift: Inductive vs. Hydrogen Bonding Effects
The
C=O
stretching frequency is a highly sensitive probe of the local electronic environment. In Ethyl 3-(hydroxymethyl)hexanoate and Ethyl hexanoate , the ester carbonyl absorbs at a relatively high frequency (1735–1750 cm⁻¹). This occurs because the alkoxy oxygen exerts an electron-withdrawing inductive effect that shortens and strengthens the
C=O
bond, increasing the force constant of the "spring" [2].
Conversely, in 3-(hydroxymethyl)hexanoic acid , the
C=O
stretch shifts downward to 1700–1720 cm⁻¹. Carboxylic acids form highly stable, hydrogen-bonded cyclic dimers in the liquid phase. This intense intermolecular hydrogen bonding draws electron density away from the
C=O
double bond, giving it more single-bond character. A weaker bond results in a lower vibrational frequency.
The Hydroxyl (
O−H
) Broadening Phenomenon
The primary alcohol in the target compound presents a broad "tongue-like" peak at 3200–3550 cm⁻¹. This broadness is not an artifact; it is the physical manifestation of a vast continuum of hydrogen-bond networks in the bulk liquid. Because each molecule experiences a slightly different hydrogen-bonding strength at any given microsecond, the resulting IR peak is a statistical average of varying
O−H
bond lengths [3].
In Analog 2, the carboxylic acid
O−H
stretch is even broader (2500–3000 cm⁻¹) due to the exceptionally strong dimerization, often completely obscuring the aliphatic
C−H
stretching region [4].
Standardized FTIR-ATR Analytical Protocol
To ensure data integrity, the following Attenuated Total Reflectance (ATR) workflow is designed as a self-validating system . Each step contains internal checks to prevent false positives caused by contamination or instrument drift.
Step 1: Instrument Calibration & System Suitability
Action: Run a standard 1.5 mil polystyrene film prior to sample analysis.
Validation: Confirm the presence of the sharp aromatic
C=C
stretching peak at exactly
1601±1
cm⁻¹.
Causality: This validates the alignment of the Michelson interferometer and the wavelength accuracy of the reference HeNe laser.
Action: Clean the diamond or ZnSe ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate completely. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution).
Validation: The background spectrum must show >95% transmittance with no residual peaks in the 1000–3000 cm⁻¹ range.
Causality: Mathematically subtracts atmospheric
H2O
and
CO2
while proving the absence of cross-contamination from previous samples.
Step 3: Sample Application & Interrogation
Action: Apply 1–2 drops of the neat liquid sample directly onto the ATR crystal. Ensure the crystal face is fully covered without trapping air bubbles.
Validation: Monitor the real-time interferogram to ensure signal intensity is within the detector's linear dynamic range (typically avoiding complete saturation of the strongest peaks).
Causality: Complete coverage maximizes the interaction between the sample and the evanescent wave generated at the crystal interface, ensuring optimal signal-to-noise ratio.
Step 4: Data Processing & ATR Correction
Action: Acquire the sample spectrum (32 scans). Apply an ATR correction algorithm via the instrument software.
Causality: The depth of penetration of the IR beam in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers). ATR correction normalizes the peak intensities, allowing the spectrum to be accurately compared against standard transmission libraries.
Spectral Identification Workflow
The following decision tree visualizes the logical progression for differentiating these three compounds based on their acquired FTIR-ATR spectra.
Figure 1: Decision tree for the FTIR-ATR spectral differentiation of the target ester and its analogs.
References
NIST WebBook: Quantitative Infrared Database. National Institute of Standards and Technology. Available at:[Link]
OpenStax Organic Chemistry: 12.7 Interpreting Infrared Spectra. OpenStax. Available at:[Link]
Master Organic Chemistry: Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Available at:[Link]
Chemistry LibreTexts: 12.8: Infrared Spectra of Some Common Functional Groups. LibreTexts. Available at:[Link]
Validation
Comparative Validation of HPLC-UV vs. HPLC-CAD for the Quantification of Ethyl 3-(hydroxymethyl)hexanoate
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying aliphatic esters and alcohols during active pharmaceutical ingredient (API) development. Ethyl 3-(hydroxymethyl)hexanoate...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying aliphatic esters and alcohols during active pharmaceutical ingredient (API) development. Ethyl 3-(hydroxymethyl)hexanoate (EHh) —a critical intermediate characterized by its branched aliphatic chain, ester linkage, and primary hydroxyl group—presents a classic chromatographic challenge.
Because EHh lacks a conjugated
π
-electron system, it does not possess a strong UV chromophore. Traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) at low wavelengths (e.g., 205–210 nm) is notoriously susceptible to baseline drift from mobile phase gradients and solvent absorbance. To establish a robust, phase-appropriate control strategy, we must look toward near-universal detection methods.
This guide objectively compares the validation of an HPLC-UV method against an HPLC-CAD (Charged Aerosol Detection) method for the quantification of EHh, providing drug development professionals with mechanistic insights, self-validating protocols, and empirical data aligned with ICH Q2(R2) standards.
Mechanistic Grounding: Why CAD Outperforms UV for Aliphatic Esters
The selection of an analytical detector must be driven by the physicochemical properties of the target analyte.
The Limitation of UV Detection: UV detection relies on the Beer-Lambert law, requiring the analyte to absorb light at a specific wavelength. For EHh, the only absorbing functional group is the ester carbonyl, which weakly absorbs below 220 nm. Operating a gradient elution at 210 nm causes significant baseline noise due to the changing refractive index and UV cutoff limits of organic modifiers (like methanol or acetonitrile).
The Causality of CAD's Superiority: CAD is a mass-based, near-universal detector . The column eluent is nebulized into droplets, the volatile mobile phase is evaporated, and the remaining non-volatile analyte particles (EHh) are charged by a corona discharge. The measured charge is directly proportional to the mass of the analyte, rendering the lack of a chromophore irrelevant. This fundamental mechanism eliminates optical baseline drift, drastically improving the Signal-to-Noise (S/N) ratio .
Figure 1: Parallel validation workflow comparing HPLC-UV and HPLC-CAD methodologies.
Experimental Design & Self-Validating Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. System Suitability Testing (SST) and blank injections are integrated to verify baseline stability and column equilibration prior to data acquisition.
Critical Methodological Choice: Mobile Phase Volatility
When running CAD, all mobile phase additives must be volatile . Non-volatile salts (e.g., phosphate buffers) will precipitate in the CAD drift tube, causing massive background noise and permanent damage to the corona needle. Therefore, 0.1% Formic Acid is utilized.
Step-by-Step HPLC Protocol
System Preparation: Plumb the HPLC system with a flow splitter (if running detectors in series, place UV before CAD, as CAD is a destructive technique).
Column: Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.
Mobile Phase:
Channel A: 0.1% Formic Acid in LC-MS grade Water.
Channel B: 0.1% Formic Acid in LC-MS grade Acetonitrile.
Gradient Program: 10% B to 90% B over 15 minutes, hold for 3 minutes, return to 10% B for 5 minutes (Total run time: 23 min).
UV: Wavelength set to 210 nm; Reference wavelength off.
CAD: Evaporation temperature set to 35°C; Data collection rate at 10 Hz; Filter set to 3.6s.
Self-Validation Sequence:
Inject Blank (Diluent) × 2 (Verifies absence of carryover and establishes baseline noise).
Inject SST (EHh at 50 µg/mL) × 5 (RSD of peak area must be
≤
2.0% to proceed).
Inject Validation Standards (LOD, LOQ, and Linearity levels).
Comparative Validation Data
The methods were validated according to the ICH Q2(R2) guidelines. The quantitative results below highlight the stark performance differences between the two detection systems for this specific analyte.
Validation Parameter
ICH Q2(R2) Target Criteria
HPLC-UV (210 nm)
HPLC-CAD
Limit of Detection (LOD)
Signal-to-Noise
≥
3:1
4.5 µg/mL
0.2 µg/mL
Limit of Quantitation (LOQ)
Signal-to-Noise
≥
10:1
15.0 µg/mL
0.6 µg/mL
Linearity Range
R²
≥
0.990
15.0 – 500 µg/mL
0.6 – 500 µg/mL
Linearity Model
N/A
Linear (
y=mx+c
)
Power Function (
y=axb
)
Method Precision
%RSD
≤
2.0% (at nominal conc.)
3.8% (Fails at low end)
1.1% (Passes)
Accuracy (Recovery)
95.0% – 105.0%
91.5% – 106.2%
98.4% – 101.5%
Data Interpretation & Causality
Sensitivity (LOD/LOQ): HPLC-CAD demonstrates a 25-fold improvement in sensitivity. The UV method's high LOQ (15.0 µg/mL) is a direct result of the shifting baseline caused by the acetonitrile gradient at 210 nm, which artificially inflates the noise denominator in the S/N calculation.
Linearity Modeling: It is critical to note that CAD response is inherently non-linear over wide concentration ranges. While UV data was fitted with standard linear regression, the CAD data required a power-function transformation (
y=axb
) to achieve an R² > 0.999. Failure to apply this mathematical transformation in your Chromatography Data System (CDS) will result in inaccurate quantification at the extremes of the curve.
Precision & Accuracy: The UV method fails to meet the strict
≤
2.0% RSD requirement at lower concentrations due to integration inconsistencies caused by baseline drift. CAD maintains robust precision (1.1% RSD) and tight recovery margins (98.4% – 101.5%).
Conclusion & Decision Matrix
For the quantification of Ethyl 3-(hydroxymethyl)hexanoate, HPLC-CAD is the definitively superior methodology .
While HPLC-UV is ubiquitous and easier to implement for routine assay of highly conjugated molecules, it is fundamentally ill-suited for trace-level quantification of aliphatic esters. The UV method should only be utilized if the required specification limit for EHh is exceptionally high (> 0.1% w/w relative to the API) and CAD instrumentation is unavailable.
For process development, impurity tracking, and final release testing where trace-level accuracy is mandated, drug development professionals must adopt HPLC-CAD. Ensure your laboratory utilizes volatile mobile phases and applies the correct power-function regression models to fully leverage the detector's capabilities.
References
European Medicines Agency (EMA) / International Council for Harmonisation (ICH). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.[Link] [1]
LCGC International. Charged Aerosol Detection in Pharmaceutical Analysis: An Overview.[Link] [2]
PubMed / National Institutes of Health. Comparison of UV and charged aerosol detection approach in pharmaceutical analysis of statins.[Link] [3]
Comparative
A Researcher's Guide to Inter-Laboratory Reproducibility in the Catalytic Reduction of Ethyl 3-(hydroxymethyl)hexanoate
In the landscape of pharmaceutical and fine chemical synthesis, the consistent and predictable performance of chemical transformations is paramount. The catalytic reduction of esters to alcohols is a fundamental reaction...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical and fine chemical synthesis, the consistent and predictable performance of chemical transformations is paramount. The catalytic reduction of esters to alcohols is a fundamental reaction, and ensuring its reproducibility across different laboratory settings is a critical challenge that directly impacts drug development timelines and manufacturing reliability. This guide provides an in-depth analysis of the catalytic reduction of ethyl 3-(hydroxymethyl)hexanoate, a key intermediate in various synthetic pathways. We will explore the nuances of catalyst selection, experimental design, and analytical validation to foster a deeper understanding of the factors governing reproducibility.
The transition of a chemical process from a research laboratory to a production-scale facility is fraught with challenges, including maintaining catalyst stability and selectivity under varied conditions.[1] Discrepancies in results between laboratories can often be traced to subtle, yet significant, variations in experimental parameters and starting materials. This guide aims to provide a framework for mitigating these variables through a standardized protocol and a thorough understanding of the underlying chemical principles.
The Landscape of Catalytic Ester Reduction
The reduction of esters to alcohols can be achieved through various methods, each with its own set of advantages and limitations. While stoichiometric reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are effective, they generate significant amounts of waste.[2][3] Catalytic hydrogenation, employing molecular hydrogen, presents a more atom-economical and environmentally benign alternative.[2]
Homogeneous catalysts, such as ruthenium-based complexes, often operate under milder conditions and exhibit high selectivity.[4][5][6] However, their cost and potential for product contamination with metal residues are significant considerations. Heterogeneous catalysts, like Raney® Nickel and copper-based systems, are generally more robust, easier to separate from the reaction mixture, and more cost-effective for large-scale applications, though they may require harsher reaction conditions.[7][8][9]
The choice of catalyst, solvent, and reaction conditions profoundly influences the reaction outcome.[10][11][12] For instance, the support material in a heterogeneous catalyst can significantly affect its activity and selectivity.[13][14] Similarly, the solvent can impact catalyst performance by influencing mass transfer, stabilizing transition states, and in some cases, directly participating in the reaction.[11][15]
Standardized Protocol for the Catalytic Reduction of Ethyl 3-(hydroxymethyl)hexanoate
To establish a baseline for inter-laboratory comparison, the following detailed protocol is proposed. This protocol is designed to be self-validating by including specific checkpoints and analytical measures.
Objective: To reduce ethyl 3-(hydroxymethyl)hexanoate to 3-(hydroxymethyl)hexane-1-ol with high yield and purity.
Catalyst System: 5% Ruthenium on Carbon (Ru/C)
Rationale for Selection: Ruthenium-based catalysts are well-documented for their efficacy in ester hydrogenation under relatively mild conditions.[2][6] A commercially available, supported catalyst like 5% Ru/C is chosen to enhance accessibility and reduce variability associated with in-house catalyst preparation.
Experimental Workflow Diagram:
Caption: Experimental workflow for the catalytic reduction of ethyl 3-(hydroxymethyl)hexanoate.
Materials:
Ethyl 3-(hydroxymethyl)hexanoate (>98% purity)
5% Ruthenium on Carbon (Ru/C), 50% water wet
Anhydrous Ethanol (ACS grade)
Hydrogen gas (high purity)
Nitrogen gas (high purity)
Standard laboratory glassware and a high-pressure autoclave reactor with magnetic stirring.
Procedure:
Reactor Preparation: Ensure the high-pressure reactor is clean and dry.
Charging the Reactor: To the reactor, add ethyl 3-(hydroxymethyl)hexanoate (1.0 eq) and 5% Ru/C (5 mol % Ru). Add anhydrous ethanol to achieve a 0.5 M solution of the ester.
Inerting the System: Seal the reactor and purge with nitrogen gas three times to remove air.
Hydrogenation: Purge the reactor with hydrogen gas three times. Pressurize the reactor to 50 bar with hydrogen.
Reaction: Begin stirring and heat the reactor to 100°C. Maintain these conditions and monitor the reaction progress by taking aliquots (if the reactor setup allows) for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.
Work-up: Once the reaction is complete (disappearance of starting material), cool the reactor to room temperature and carefully vent the hydrogen gas.
Catalyst Removal: Filter the reaction mixture through a pad of celite to remove the Ru/C catalyst. Wash the celite pad with additional ethanol.
Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.
Purification: Purify the crude product by silica gel column chromatography.
Analysis: Characterize the final product by ¹H NMR, ¹³C NMR, and determine its purity by High-Performance Liquid Chromatography (HPLC).[16]
Comparative Analysis of Catalytic Systems
To provide a broader context, the following table compares the proposed Ru/C system with other potential catalysts for ester reduction. The data is synthesized from general findings in the literature on ester hydrogenation, as direct comparative studies on ethyl 3-(hydroxymethyl)hexanoate are not widely available.
Catalyst System
Typical Conditions
Advantages
Disadvantages
5% Ru/C
50-100 bar H₂, 80-150°C
High activity, good functional group tolerance, commercially available.[2][6]
Higher cost than some base metals, potential for leaching.
Raney® Nickel
100-200 bar H₂, 150-250°C
Cost-effective, widely used in industry.[7][9][17]
Requires harsh conditions, potential for nickel contamination, catalyst deactivation.[7]
Copper Chromite
>200 bar H₂, >200°C
Relatively inexpensive.
Very harsh conditions required, environmental concerns with chromium.[2]
Homogeneous Ru-Pincer Complexes
20-50 bar H₂, 50-120°C
Excellent activity and selectivity under mild conditions.[4][5][18]
High cost, difficult to separate from product, ligand sensitivity.
LiAlH₄ (Stoichiometric)
0°C to RT, atmospheric pressure
Very effective and fast for a wide range of esters.[19][20]
Not atom-economical, generates significant waste, highly reactive and requires careful handling.
Achieving consistent results across different laboratories requires meticulous attention to detail. The following are critical factors that can introduce variability:
Catalyst Quality and Handling: The activity of a catalyst can vary between batches and suppliers.[22][23] Properties such as metal dispersion, particle size, and surface area are crucial.[24] For heterogeneous catalysts, proper handling and storage are essential to prevent deactivation.
Substrate and Solvent Purity: Impurities in the starting ester or solvent can act as catalyst poisons, significantly reducing reaction rates and yields. The use of anhydrous solvents is often critical, as water can affect catalyst stability and activity.[25][26]
Reaction Conditions: Precise control over temperature, pressure, and stirring rate is vital. Inadequate mixing can lead to poor mass transfer of hydrogen gas to the catalyst surface, resulting in slower and incomplete reactions.[27]
Analytical Methods: The methods used to monitor the reaction and quantify the final product must be consistent.[16][28][29][30] Calibration of analytical instruments and the use of internal standards are crucial for obtaining accurate and comparable data.
Scale of the Reaction: Scaling up a reaction can introduce challenges related to heat and mass transfer that are not apparent at the lab bench scale.[1][24][31][32]
Logical Relationship Diagram:
Caption: Factors influencing the reproducibility of the catalytic reduction.
Conclusion and Recommendations
The catalytic reduction of ethyl 3-(hydroxymethyl)hexanoate is a robust transformation, but its successful and reproducible implementation across different laboratories hinges on a standardized approach and a deep understanding of the critical process parameters. By adopting a well-defined protocol, utilizing high-purity materials, and ensuring precise control over reaction conditions, researchers can significantly enhance the consistency of their results.
For organizations seeking to ensure seamless technology transfer and reliable scale-up, we recommend the following:
Establish a "Golden Batch" Standard: Conduct the reaction under idealized and meticulously documented conditions to serve as a benchmark for all future runs.
Round-Robin Studies: Participate in inter-laboratory studies to identify and address sources of variability.[33]
Comprehensive Characterization: Thoroughly characterize all starting materials, including the catalyst, to ensure consistency.
By embracing these principles of scientific integrity and rigorous experimental design, the scientific community can move towards more reliable and reproducible chemical synthesis, accelerating the pace of innovation in drug development and beyond.
References
Applied Catalysts. (2023, October 12). Industrial Catalyst Scale Up: Challenges & Strategies for Success. Retrieved from [Link]
Prism. (2026, January 5). What Are the Key Challenges in Scaling up Novel, Highly Selective Catalysts from Lab Bench to Industrial-Scale Chemical Recycling Reactors? Sustainability Directory. Retrieved from [Link]
Royal Society of Chemistry. (2020, August 11). Optimization and sustainability assessment of a continuous flow Ru-catalyzed ester hydrogenation for an important precursor of a β2-adrenergic receptor agonist. Retrieved from [Link]
MDPI. (2020, February 14). Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. Retrieved from [Link]
PMC. Solvent Effects in the Homogeneous Catalytic Reduction of Propionaldehyde with Aluminium Isopropoxide Catalyst: New Insights from PFG NMR and NMR Relaxation Studies. Retrieved from [Link]
Improving the rigor and reproducibility of catalyst testing and evaluation in the laboratory. (n.d.). Retrieved from [Link]
PMC. Effect of Support and Polymer Modifier on the Catalytic Performance of Supported Palladium Catalysts in Hydrogenation. Retrieved from [Link]
Google Patents. Hydrogenation of esters to alcohols in the presence of a ru-pnn complex.
OSTI.GOV. (2021, September 28). Solvent Effects on Catalytic Reactions and Related Phenomena at Liquid-Solid Interfaces. Retrieved from [Link]
ACS Publications. (2014, July 31). Hydrogenation of Esters Catalyzed by Ruthenium PN3-Pincer Complexes Containing an Aminophosphine Arm. Organometallics. Retrieved from [Link]
MDPI. (2025, April 2). Influence of the Support Nature of Copper Catalysts on Catalytic Properties in the Hydrogenation of Fatty Acid Esters. Retrieved from [Link]
Royal Society of Chemistry. RANEY® Ni catalyzed transfer hydrogenation of levulinate esters to γ-valerolactone at room temperature. Chemical Communications. Retrieved from [Link]
ACS Publications. (2019, April 29). Atomically Dispersed Pt1–Polyoxometalate Catalysts: How Does Metal–Support Interaction Affect Stability and Hydrogenation Activity? Journal of the American Chemical Society. Retrieved from [Link]
Master Organic Chemistry. (2011, September 30). Reagent Friday: Raney Nickel. Retrieved from [Link]
MDPI. (2023, January 18). Solvent Effects in the Preparation of Catalysts Using Activated Carbon as a Carrier. Retrieved from [Link]
MDPI. (2024, July 19). Effect of Support Functionalization on Catalytic Direct Hydrogenation and Catalytic Transfer Hydrogenation of Muconic Acid to Adipic Acid. Retrieved from [Link]
Scite.ai. Hydrogenation of Esters to Alcohols over Raney Nickel. I. Retrieved from [Link]
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A Comparative Guide to the Efficacy of Ethyl 3-(hydroxymethyl)hexanoate versus Standard Chemical Intermediates
For the modern researcher, scientist, and drug development professional, the selection of appropriate chemical intermediates is a critical decision that profoundly impacts the efficiency, stereochemical outcome, and over...
Author: BenchChem Technical Support Team. Date: April 2026
For the modern researcher, scientist, and drug development professional, the selection of appropriate chemical intermediates is a critical decision that profoundly impacts the efficiency, stereochemical outcome, and overall success of a synthetic campaign. This guide provides an in-depth technical comparison of Ethyl 3-(hydroxymethyl)hexanoate, a functionalized β-hydroxy ester, with two widely utilized standard chemical intermediates: Ethyl 3-oxohexanoate and Ethyl Acetoacetate. By examining their synthetic accessibility, inherent reactivity, and potential for downstream functionalization, this document aims to equip the reader with the necessary insights to make informed decisions in the design and execution of complex molecular syntheses.
Introduction: The Strategic Value of Functionalized β-Hydroxy Esters
β-Hydroxy esters are a cornerstone of organic synthesis, serving as versatile precursors to a wide array of valuable molecules, including natural products, pharmaceuticals, and advanced materials. Their value is further enhanced by the introduction of additional functional groups, which can serve as handles for subsequent chemical transformations. Ethyl 3-(hydroxymethyl)hexanoate, with its primary hydroxyl group, represents such a functionalized building block, offering intrinsic advantages over its less-functionalized counterparts. This guide will explore the practical implications of this additional functionality in the context of synthetic efficacy.
Comparative Analysis of Synthetic Routes and Physicochemical Properties
A direct comparison of the synthetic accessibility and key properties of Ethyl 3-(hydroxymethyl)hexanoate and the standard intermediates, Ethyl 3-oxohexanoate and Ethyl Acetoacetate, reveals fundamental differences that influence their practical application.
Claisen Condensation / Acylation of Meldrum's Acid
Claisen Condensation
Synthesis of Ethyl 3-(hydroxymethyl)hexanoate: The Reformatsky Reaction
The primary route to β-hydroxy esters like Ethyl 3-(hydroxymethyl)hexanoate is the Reformatsky reaction . This reaction involves the treatment of an α-halo ester with zinc metal to form an organozinc intermediate, which then adds to a carbonyl compound. For Ethyl 3-(hydroxymethyl)hexanoate, this would typically involve the reaction of a protected α-bromo-γ-hydroxy ester with an appropriate aldehyde.
The Reformatsky reaction offers several advantages, including mild reaction conditions and tolerance of a wide range of functional groups, which minimizes the need for extensive protecting group strategies.[5][6] The moderate reactivity of the organozinc enolate prevents side reactions like self-condensation.[5]
Caption: Synthetic pathway for Ethyl 3-(hydroxymethyl)hexanoate via the Reformatsky reaction.
Synthesis of Standard Intermediates: The Claisen Condensation
Ethyl 3-oxohexanoate and Ethyl Acetoacetate are classically synthesized via the Claisen condensation . This base-catalyzed reaction involves the self-condensation of an ester possessing α-hydrogens to form a β-keto ester.[7]
The Claisen condensation is a powerful tool for carbon-carbon bond formation, but it is generally less tolerant of sensitive functional groups compared to the Reformatsky reaction due to the strongly basic conditions required.[7] Furthermore, crossed Claisen condensations between two different enolizable esters can lead to a mixture of products, reducing the overall yield of the desired compound.[7]
Caption: General mechanism of the Claisen condensation for the synthesis of β-keto esters.
Efficacy in Synthetic Transformations: A Comparative Perspective
The "efficacy" of a chemical intermediate can be assessed by its versatility, selectivity, and the efficiency with which it can be converted into more complex target molecules.
Versatility and Downstream Functionalization
Herein lies the primary advantage of Ethyl 3-(hydroxymethyl)hexanoate. The presence of a primary hydroxyl group in addition to the β-hydroxy ester moiety provides a valuable point for further chemical modification. This "functional handle" allows for a range of subsequent reactions, such as:
Oxidation: The primary alcohol can be selectively oxidized to an aldehyde or a carboxylic acid, providing access to a different class of compounds.
Esterification/Etherification: The hydroxyl group can be readily converted to esters or ethers, allowing for the introduction of diverse functionalities or linking to other molecular fragments.
Protection and Differential Reactivity: The primary hydroxyl group can be selectively protected, allowing for transformations at other positions of the molecule, followed by deprotection to reveal the hydroxyl group for further reactions.
In contrast, Ethyl 3-oxohexanoate and Ethyl Acetoacetate offer a different, yet also valuable, set of synthetic opportunities centered around the reactivity of the β-keto ester functionality. The active methylene group is readily deprotonated to form a stabilized enolate, which can participate in a variety of carbon-carbon bond-forming reactions, including alkylation and acylation.[8] The ketone can also be a target for nucleophilic attack or reduction.
Stereoselectivity: A Key Consideration in Drug Development
The synthesis of chiral molecules with high enantiomeric purity is a critical aspect of modern drug development. β-Hydroxy esters contain a stereocenter at the C3 position.
Ethyl 3-(hydroxymethyl)hexanoate (via Reformatsky): Achieving high stereoselectivity in the standard Reformatsky reaction can be challenging and often requires the use of chiral auxiliaries or catalysts.[6] However, the development of asymmetric variants of the Reformatsky reaction is an active area of research.[6]
Standard Intermediates (leading to β-hydroxy esters): A common strategy for accessing chiral β-hydroxy esters from β-keto esters like Ethyl 3-oxohexanoate is through asymmetric reduction . This can be achieved with high efficiency and stereoselectivity using biocatalytic methods (e.g., using yeast or isolated enzymes) or chiral metal catalysts.[4][9] Biocatalytic reductions are particularly attractive due to their mild reaction conditions and excellent enantioselectivities.[10]
Personal protective equipment for handling Ethyl 3-(hydroxymethyl)hexanoate
Advanced Safety and Operational Protocol for Ethyl 3-(hydroxymethyl)hexanoate As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of specialty chiral buildi...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Safety and Operational Protocol for Ethyl 3-(hydroxymethyl)hexanoate
As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of specialty chiral building blocks into their synthetic pipelines. Ethyl 3-(hydroxymethyl)hexanoate (CAS: 2167633-39-6) is a branched aliphatic
β
-hydroxy ester. Because specific, isolated toxicological data for this exact derivative is limited, rigorous laboratory safety protocols must be established via read-across methodology from its primary structural analog, Ethyl hexanoate[1], and general
β
-hydroxy esters[2].
The addition of the hydroxymethyl group increases the molecule's hydrogen-bonding capacity, which slightly elevates its boiling point and flash point compared to the parent ester. However, the core hazard profile—combustibility, lipid-defatting dermal toxicity, and vapor-induced respiratory irritation—remains highly consistent[3].
The following guide provides a self-validating, step-by-step operational framework for handling this compound safely.
Chemical Hazard Profiling & Causality
To handle chemicals safely, one must understand the why behind the hazard, not just the what.
Combustibility & Static Hazards: Like most aliphatic esters, this compound generates volatile organic vapors that are heavier than air. These vapors can travel along benchtops to distant ignition sources. Furthermore, the flow of the liquid during transfer can generate static electricity, necessitating strict grounding protocols[4].
Dermal & Ocular Toxicity: Esters are highly effective organic solvents. Upon contact with human skin, they rapidly dissolve the lipid bilayer of the stratum corneum (lipid defatting), leading to severe contact dermatitis and compromised skin barrier function[5]. In the eyes, vapor condensation can cause immediate corneal irritation[6].
Respiratory Irritation: Inhalation of ester vapors disrupts the mucous membranes of the upper respiratory tract, triggering acute inflammation[5].
Logical mapping of chemical hazards to specific PPE interventions.
Personal Protective Equipment (PPE) Matrix
Selecting the correct PPE requires matching the material properties of the safety gear to the chemical properties of the ester.
PPE Category
Specification
Mechanistic Justification
Eye Protection
ANSI Z87.1 / EN 166 Tight-fitting Goggles
Standard safety glasses leave gaps. Tight-fitting goggles prevent heavier-than-air vapor condensation on the cornea and block physical splash contact[6].
Hand Protection
Nitrile or Butyl Rubber (EN 374 compliant)
Do not use latex. Aliphatic esters rapidly permeate latex. Nitrile provides a robust, chemically cross-linked barrier against lipid-defatting agents[5].
Mitigates static discharge from clothing friction, which is a critical ignition source for combustible ester vapors.
Respiratory
Half-mask with ABEK (Organic Vapor) cartridges
Mandatory if handling outside of a certified fume hood or during spill cleanup to scrub volatile organic compounds (VOCs)[7].
Standard Operating Procedure (SOP) for Handling
This protocol ensures a self-validating workflow where each step inherently prevents the failure of the next.
Phase 1: Environmental Preparation
Verify Ventilation: Ensure the chemical fume hood is operational with a verified face velocity of 80–100 feet per minute (fpm). Never handle this compound on an open bench.
Eliminate Ignition Sources: Remove all hot plates, Bunsen burners, and non-explosion-proof electronics from the hood[4].
Grounding: If transferring volumes larger than 500 mL, attach grounding cables and bonding straps to both the source and receiving vessels to dissipate static charge.
Phase 2: Chemical Transfer
Tool Selection: Use only glass or PTFE (Teflon) syringes and pipettes. Avoid standard polystyrene serological pipettes, which may degrade upon contact with concentrated esters.
Dispensing: Transfer the liquid slowly down the interior wall of the receiving vessel. Field-proven insight: Dropping the liquid directly into the center of a flask causes splashing and aerosolization, drastically increasing the vapor concentration in the hood.
Sealing: Immediately cap all vials using PTFE-lined caps. Standard rubber septa will swell and degrade over time when exposed to ester vapors.
Phase 3: Post-Handling Storage
Store the sealed container in a dedicated, ventilated flammables cabinet.
Ensure it is segregated from strong oxidizing agents (e.g., peroxides, nitric acid), which can trigger violent exothermic reactions[4].
Spill Response and Disposal Plan
In the event of a localized spill, rapid and methodical action is required to prevent vapor ignition and respiratory exposure.
Field-proven insight: Never use paper towels to clean up an ester spill. Porous, combustible materials can act as a wick, increasing the surface area for vaporization and significantly lowering the auto-ignition threshold, potentially leading to spontaneous combustion[5].
Step-by-step emergency workflow for handling localized chemical spills.
Emergency Execution Steps:
Isolation: Immediately alert personnel and evacuate the immediate 10-foot radius.
Mitigation: Don your ABEK-filtered respirator and heavy-duty butyl rubber gloves. Disconnect power to the lab bench at the breaker level if safe to do so, eliminating all spark risks[4].
Containment: Pour an inert, non-combustible absorbent material (such as pure silica sand, vermiculite, or diatomaceous earth) starting from the perimeter of the spill and working inward to prevent spreading[6].
Recovery: Use a non-sparking (e.g., polypropylene or brass) scoop to collect the saturated absorbent.
Disposal: Transfer the waste into a spark-proof, sealable polyethylene container. Label it strictly as "Hazardous Organic Waste - Combustible/Irritant" and coordinate with your institutional Environmental Health and Safety (EHS) department for RCRA-compliant incineration[4].
